2-(2,2,2-Trifluoroethyl)oxane

• CAS: 401794-89-6

Core Science & Biosynthesis

Stereoelectronic Control in Drug Design: A Guide to the Conformational Analysis of 2-Substituted Fluorinated Oxanes

Executive Summary

The strategic incorporation of fluorine into saturated heterocycles—specifically oxanes (tetrahydropyrans)—is a cornerstone of modern medicinal chemistry.[1] Fluorine does not merely act as a metabolic blocker; it is a profound conformational editor.[1] In 2-substituted fluorinated oxanes, the interplay between the anomeric effect and the fluorine gauche effect can lock the ring into specific chair conformers, dictating the spatial vector of substituents and, consequently, receptor binding affinity.[1]

This guide provides a rigorous framework for analyzing these systems. We move beyond basic steric arguments to a stereoelectronic model validated by NMR spectroscopy and computational chemistry.

The Stereoelectronic Landscape

To predict the conformation of a 2-substituted fluorinated oxane, one must quantify three competing forces. In oxanes, the presence of the endocyclic oxygen atom disrupts the classic steric models used for cyclohexanes.[1]

The Anomeric Effect (The C2 Driver)

When an electronegative substituent (like Fluorine) is at the C2 (anomeric) position, it preferentially adopts the axial orientation.[1]

• Mechanism: Hyperconjugative donation from the oxygen lone pair (

  ) into the antibonding orbital of the C-F bond ( ).[1]

• Magnitude: For 2-fluorooxane, this stabilization is significant (

  kcal/mol favoring axial), exceeding that of 2-methoxyoxane due to the lower energy of the orbital.[1]

The Fluorine Gauche Effect (The Distal Steering)

If the fluorine is at C3 or C4, it influences the ring pucker via the gauche effect.[1] Fluorine prefers a gauche relationship with vicinal electron-donating bonds (like C-H or C-O) rather than an anti relationship.[1]

• Implication: A C3-fluorine often prefers the axial position to maintain a gauche alignment with the ring oxygen, reinforcing or opposing the preference of the C2 substituent.[1]

Dipole Minimization

The C-F bond is highly polarized.[1] Conformers that align the C-F dipole opposing the ring dipole are electrostatically favored, often reinforcing the axial preference in non-polar media.[1]

Analytical Methodology: A Self-Validating Protocol

Trustworthy conformational analysis requires a "triangulation" approach: NMR Spectroscopy provides the solution-state average, DFT Computation provides the energetic floor, and X-ray Crystallography (if available) provides the solid-state snapshot.[1]

NMR Spectroscopy: The Primary Tool

The

nucleus is a sensitive probe, but coupling constants are the ruler.[1]

Key Coupling Constants ( )

The vicinal proton-fluorine coupling (

) follows a Karplus-like relationship, which is distinct from the proton-proton ( ) curve.[1]

Interaction Type	Dihedral Angle ( )	Typical (Hz)	Typical (Hz)	Structural Implication
Axial-Axial (Anti)	180°	25 - 35	10 - 13	F is trans-diaxial to H
Axial-Eq (Gauche)	60°	8 - 12	2 - 5	F is gauche to H
Eq-Eq (Gauche)	60°	6 - 10	2 - 5	F is equatorial

Protocol 1: The

-Value Analysis Workflow

• Acquire

  and NMR: Use a high-field instrument (minimum 400 MHz).

• Decoupling: Acquire

  to simplify the proton multiplets. This collapses the large splittings, revealing the underlying geometry.[1]

• Measurement: Calculate

  by comparing the coupled and decoupled spectra.

• Assignment:

  • If

    Hz, the Fluorine is Axial .[1]

  • If

    Hz, the Fluorine is likely Equatorial (or the system is rapidly flipping).[1]

Computational Validation (DFT)

Experimental NMR values are population-weighted averages.[1] To deconstruct them, you must calculate the limiting conformers.[1]

Protocol 2: NBO Analysis

• Optimization: Optimize both axial and equatorial conformers at M06-2X/6-311+G(d,p) or wB97X-D.[1]

• NBO Calculation: Perform Natural Bond Orbital (NBO) analysis.

• E(2) Perturbation: Look for the

  interaction energy.[1]

  • Validation: A strong interaction (>5 kcal/mol) confirms the electronic basis for an axial preference.[1]

Visualization of Stereoelectronic Logic

The following diagram illustrates the decision logic for assigning conformation in 2-substituted fluorinated oxanes, linking experimental observables to orbital interactions.

Figure 1: Decision tree for assigning stereochemistry based on the location of fluorine and resulting NMR coupling constants.

Case Studies and Data

Case Study: 2-Fluoro-tetrahydropyran

This is the archetype of the anomeric effect.[1][2]

• Observation: The fluorine atom adopts the axial position almost exclusively in non-polar solvents.[1]

• Data:

  • : +2.6 kcal/mol (favors axial).[1]
  • : ~48 Hz (Geminal).[1]

  • Key Interaction: The overlap of the oxygen

    -type lone pair with the C-F antibond is maximized in the axial conformer.[1]

Case Study: 3-Fluoro-tetrahydropyran

Here, the fluorine is not on the anomeric carbon, but the "gauche effect" influences the ring.[1]

• Observation: 3-F-THP shows a preference for the axial conformer (approx 60-70% population), unlike 3-methyl-THP which is equatorial.[1]

• Reasoning: The C-F bond prefers to be gauche to the ring C-O bond to maximize

  interactions and minimize the overall dipole moment.[1]

Summary of Conformational Preferences

Compound	Dominant Conformer	Driving Force	(approx)
2-F-Oxane	Axial	Anomeric Effect ( )	+2.6 kcal/mol
2-OMe-Oxane	Axial	Anomeric Effect	+1.7 kcal/mol
3-F-Oxane	Axial	Gauche Effect / Dipole	+0.5 kcal/mol
4-F-Oxane	Equatorial	Sterics (weak)	-0.3 kcal/mol

Mechanistic Diagram: The Orbital Interaction

The following diagram visualizes the hyperconjugative interaction that defines the stability of these molecules.

Figure 2: The

hyperconjugative interaction responsible for the strong axial preference (Anomeric Effect) in 2-fluorooxanes.[1][2]

References

• O'Hagan, D. (2008).[1] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.[1] Link

• Juaristi, E., & Cuevas, G. (1992).[1] Recent studies of the anomeric effect.[1][2][3] Tetrahedron, 48(24), 5019-5087.[1] Link

• Thibaudeau, C., et al. (2004).[1] The magnitude of the anomeric effect in 2-fluorotetrahydropyrans. Journal of the American Chemical Society, 126(48), 15668-15675.[1] Link[1]

• Hunter, L. (2010).[1] The C–F bond as a conformational tool in organic and medicinal chemistry.[1][4] Beilstein Journal of Organic Chemistry, 6,[1] 38. Link[1]

• Linclau, B., et al. (2016).[1] The Fluorine Gauche Effect: A Brief History. Chemistry – A European Journal, 22(34), 11763-11783.[1] Link[1]

Sources

• 1. Gauche effect - Wikipedia [en.wikipedia.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Robust fluorine effects on molecular conformations of 2-amino-2-fluorotetrahydro-2H-pyrans: fluorine-Perlin-like vs. Perlin effects - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Electronic and Conformational Modulation of Tetrahydropyran via Trifluoroethyl Substitution

Executive Summary: The Fluorine Imperative

The incorporation of a 2,2,2-trifluoroethyl (

, TFE) group onto a tetrahydropyran (THP) scaffold is a high-impact structural modification in modern drug discovery. Beyond simple steric bulk, the TFE moiety acts as a profound electronic sink, altering the physicochemical landscape of the THP ring. This guide dissects the electronic perturbations, conformational locking mechanisms, and metabolic shielding effects induced by this fluorinated motif.[1]

Core Impact Matrix

Feature	Effect of TFE Substitution	Mechanism
Ring Basicity	Significantly Reduced	Strong -inductive withdrawal ( effect) by .
Metabolic Stability	Increased ( )	C–F bond strength ( ) blocks CYP450 oxidation.
Lipophilicity	Increased ( )	Reduced polarizability and "fluorine sheath" effect.
Conformation	Bias toward gauche	Stereoelectronic hyperconjugation.

Electronic Landscape: Inductive Deactivation

The electronic influence of the trifluoroethyl group is dominated by the high electronegativity of the three fluorine atoms (

). When attached to a THP ring—typically at the C2 position via an ether linkage (2-trifluoroethoxy-THP) or directly alkylated—the effects are propagated through the -framework.

Basicity Modulation of the Ring Oxygen

In unsubstituted THP, the ring oxygen is a Lewis base capable of hydrogen bonding or coordinating with Lewis acids (e.g., in metabolic enzymes or synthetic catalysts).

• Mechanism: The

  group exerts a powerful electron-withdrawing inductive effect ( ).[2] This pulls electron density away from the methylene linker ( ) and subsequently from the ether oxygen or ring carbon.

• Result: The lone pair availability on the oxygen is diminished.[3]

  • Comparison: Ethanol

    vs. 2,2,2-Trifluoroethanol .[1]

  • THP Context: A TFE-substituted THP ether is significantly more stable to acid-catalyzed hydrolysis than a standard ethyl ether due to the destabilization of the oxocarbenium ion intermediate.

Dipole Moment Vectorization

The

bond has a strong dipole moment ( ). Three such bonds in a -like symmetry create a massive localized dipole vector pointing away from the ring.

• Vector Alignment: This dipole interacts with the inherent dipole of the THP ring oxygen.

• Binding Implication: In protein binding pockets, this localized electron-deficient "hole" (on the carbon) and electron-rich "shield" (fluorines) can engage in orthogonal multipolar interactions with carbonyls or amides in the active site.

Conformational Dynamics: The Fluorine "Lock"

The TFE group is not a passive rotor; it induces specific conformational preferences that can "lock" the THP ring into a bioactive conformation.

The Gauche Effect

Unlike non-fluorinated alkyl chains that prefer anti conformations to minimize sterics, the

fragment often adopts a gauche conformation.

• Cause: Hyperconjugative donation from the oxygen lone pair or C-H

  bond into the low-lying antibonding orbital.

• Outcome: This restricts the rotational entropy of the side chain, potentially lowering the entropic penalty upon binding to a target protein.

Anomeric Effect Modulation

If the TFE group is attached at the anomeric position (C2) via oxygen (i.e., a glycoside-like bond):

• Exo-Anomeric Effect: The electron-deficient TFE group enhances the exo-anomeric effect, where the ring oxygen lone pair donates into the exocyclic

  orbital.

• Axial Preference: This strongly favors the axial orientation of the TFE substituent, stabilizing the chair conformation and preventing ring flipping.

Figure 1: Mechanistic flow of Trifluoroethyl (TFE) electronic perturbations on the THP system.

Medicinal Chemistry: Metabolic Stability & Lipophilicity[4]

Metabolic Switching (CYP450 Blockade)

The primary utility of the TFE group in drug design is to block metabolic "soft spots."

• Problem: Ethyl or methyl ethers on THP rings are rapid substrates for Cytochrome P450 (CYP) enzymes, undergoing

  -hydroxylation followed by dealkylation.[1]

• TFE Solution: The

  bond is metabolically inert. Furthermore, the strong electron withdrawal deactivates the adjacent -methylene protons ( ), making hydrogen atom abstraction (HAT) by the CYP heme-oxo species kinetically unfavorable.

  • Data Point: Substitution of an ethyl group with TFE can extend half-life (

    ) by 2–10 fold in microsomal stability assays.

Lipophilicity ( )

Fluorination typically increases lipophilicity, but the TFE group is unique.

• Effect: While more lipophilic than a hydroxyl group, the TFE ether is often less lipophilic than a propyl or butyl group due to the polarity of the C-F bonds.

• Advantage: It allows for modulation of membrane permeability (CNS penetration) without the excessive lipophilicity that leads to plasma protein binding or hERG toxicity.

Experimental Protocols

Synthesis of 2-(2,2,2-Trifluoroethoxy)tetrahydropyran

This protocol describes the installation of the TFE group via an acid-catalyzed addition to 3,4-dihydro-2H-pyran (DHP).

Reagents:

• 3,4-Dihydro-2H-pyran (DHP) [CAS: 110-87-2]

• 2,2,2-Trifluoroethanol (TFE) [CAS: 75-89-8]

• Catalyst: Pyridinium p-toluenesulfonate (PPTS) or Camphorsulfonic acid (CSA).

• Solvent: Dichloromethane (DCM).[1]

Step-by-Step Workflow:

• Preparation: Charge a flame-dried reaction flask with TFE (1.2 equiv) and DCM (

  ).

• Activation: Add PPTS (0.1 equiv) at

  under nitrogen atmosphere.

• Addition: Dropwise add DHP (1.0 equiv) over 15 minutes. The electron-deficient nature of TFE makes it a poorer nucleophile, requiring careful control.[1]

• Reaction: Stir at room temperature for 4–12 hours. Monitor by TLC (stain with PMA) or GC-MS.[1]

• Quench: Add saturated aqueous

  .

• Workup: Extract with DCM (

  ), wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc). TFE-THP ethers are less polar than their non-fluorinated counterparts.[1]

Metabolic Stability Assay (Microsomal)

To validate the electronic effect on metabolism:

• Incubation: Incubate test compound (

  ) with human liver microsomes (0.5 mg/mL) and NADPH (1 mM) in phosphate buffer (pH 7.4) at .[1]

• Sampling: Aliquot at 0, 5, 15, 30, and 60 mins.

• Quench: Add ice-cold acetonitrile containing internal standard.

• Analysis: LC-MS/MS to determine intrinsic clearance (

  ). Compare TFE-THP vs. Ethyl-THP analogues.[1]

Figure 2: Synthetic pathway for installing the trifluoroethoxy moiety onto the THP ring.

References

• Acidity and Inductive Effects

  • Title: 2,2,2-Trifluoroethanol: Physical Properties and Acidity.[1][3][4]

  • Source: Wikipedia / ChemicalBook.[1]

  • URL:[Link]

• Conformational Analysis

  • Title: Robust fluorine effects on molecular conformations of 2-amino-2-fluorotetrahydro-2H-pyrans.[1][5]

  • Source: Royal Society of Chemistry (RSC), 2022.[1]

  • URL:[Link]

• Metabolic Stability

  • Title: The Role of Electron-Withdrawing Groups in the Basicity and Metabolic Stability of Trifluoroethanol

  • Source: BenchChem Technical Guide, 2025.[1]

• Synthetic Methodology

  • Title: Tetrahydropyran Synthesis via Prins and Hydroalkoxylation Reactions.[1][6]

  • Source: Organic Chemistry Portal.[1]

  • URL:[Link]

• General Fluorine Effects

  • Title: On the Metabolic Stability of Fluorinated Small Molecules.[7]

  • Source: ChemRxiv, 2025.[1][7]

  • URL:[Link]

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. gauthmath.com [gauthmath.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Explain why the pKa of 2,2,2-trifluoroethanol (12.4) is lower tha... | Study Prep in Pearson+ [pearson.com]
• 5. Robust fluorine effects on molecular conformations of 2-amino-2-fluorotetrahydro-2H-pyrans: fluorine-Perlin-like vs. Perlin effects - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Tetrahydropyran synthesis [organic-chemistry.org]
• 7. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of cis-2,6-Disubstituted Trifluoroethyl Oxanes

Executive Summary & Strategic Importance

The tetrahydropyran (THP, oxane) ring is a privileged scaffold in drug discovery, appearing in polyether antibiotics (e.g., monensin) and marine natural products (e.g., centrolobine). In modern lead optimization, the incorporation of fluorinated motifs—specifically the 2,2,2-trifluoroethyl group (

) —is a critical strategy. This moiety acts as a lipophilic bioisostere for ethyl or isopropyl groups but offers enhanced metabolic stability against P450 oxidation due to the strong C-F bonds and electron-withdrawing nature of the terminus.

Achieving the cis-2,6-disubstitution pattern is synthetically non-trivial but highly desirable because it typically represents the thermodynamic minimum (equatorial-equatorial orientation in the chair conformer), which often correlates with favorable binding kinetics in protein pockets.

This guide details two high-fidelity protocols for synthesizing cis-2,6-disubstituted trifluoroethyl oxanes:

• Intermolecular Prins Cyclization: The "Gold Standard" for rapid diversity generation.

• Intramolecular Reductive Etherification: For complex substrates requiring late-stage cyclization.

Mechanistic Grounding: The Origin of Stereocontrol

To ensure reproducibility, one must understand the causality of the stereoselectivity. The formation of the cis-2,6-isomer is governed by the Chair-Like Transition State (Zimmerman-Traxler model) .

The Stereochemical Pathway

When a homoallylic alcohol reacts with an aldehyde (e.g., 3,3,3-trifluoropropanal) under Lewis Acid catalysis:

• Condensation: Formation of an oxocarbenium ion intermediate.[1][2]

• Cyclization: The pendant alkene attacks the oxocarbenium ion.

• Conformation: The transition state adopts a chair geometry where the bulky substituent at C2 (the trifluoroethyl group) and the substituent at C6 prefer the equatorial position to minimize 1,3-diaxial interactions.

This preference forces the 2,6-substituents into a cis relationship.

Visualization: Reaction Pathway & Logic

Figure 1: Mechanistic pathway demonstrating the origin of cis-selectivity via the equatorial preference in the chair-like transition state.

Experimental Protocols

Protocol A: Lewis Acid-Catalyzed Prins Cyclization

Best for: Rapid synthesis of 4-halo or 4-hydroxy substituted oxanes with high cis-selectivity. Target: cis-2-(2,2,2-trifluoroethyl)-6-aryl-4-hydroxytetrahydropyran.

Reagents & Materials

• Substrate: Homoallylic alcohol (1.0 equiv).

• Aldehyde Source: 3,3,3-Trifluoropropanal (1.2 equiv). Note: Often commercially available as the ethyl hemiacetal or hydrate. If using hemiacetal, add excess TMSOTf.

• Lewis Acid: Indium(III) Triflate [

  ] or TMSOTf.

• Solvent: Anhydrous Dichloromethane (DCM).

• Standard: 4Å Molecular Sieves (activated).

Step-by-Step Methodology

• Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar and argon inlet. Cool to room temperature under argon flow.

• Solvation: Add activated 4Å molecular sieves (100 mg) and anhydrous DCM (0.1 M concentration relative to substrate).

• Aldehyde Activation: Add 3,3,3-trifluoropropanal (1.2 equiv). If using the hemiacetal, stir for 15 min to allow equilibration.

• Substrate Addition: Add the homoallylic alcohol (1.0 equiv) slowly via syringe.

• Catalysis (Critical Step):

  • Cool the mixture to 0°C (ice bath) to maximize kinetic control of the initial condensation.

  • Add

    (10 mol%) or TMSOTf (1.1 equiv if using hemiacetal) dropwise.

  • Observation: The solution may turn slightly yellow/orange indicating oxocarbenium formation.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to ambient temperature (23°C) and stir for 4–12 hours. Monitor by TLC (stain with PMA or Anisaldehyde).

• Quench: Quench with saturated aqueous

  (5 mL). Vigorous stirring is required to neutralize the acid.

• Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over

  , and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The cis-isomer is typically less polar and elutes first.

Protocol B: Intramolecular Reductive Etherification

Best for: Substrates where the trifluoroethyl group is already attached to the acyclic precursor. Target: cis-2,6-disubstituted oxanes via cyclization of

-silyloxy ketones.

Mechanistic Insight

This method uses a silane (

) to reduce the oxocarbenium ion in situ. The hydride delivery occurs axially, forcing the substituent into the equatorial position, reinforcing cis-selectivity.

Step-by-Step Methodology

• Substrate: Prepare a

  -triethylsilyloxy ketone bearing a 2,2,2-trifluoroethyl group at the -position (relative to the ketone).

• Setup: Dissolve the ketone (1.0 equiv) in anhydrous Acetonitrile (MeCN) or DCM (0.1 M) under nitrogen.

• Reagent Addition: Add Triethylsilane (

  , 3.0 equiv).

• Catalyst: Cool to -30°C. Add Bismuth(III) Bromide (

  ) or TMSOTf (10 mol%).

• Reaction: Stir at -30°C for 1 hour, then warm to 0°C.

  • Note: Low temperature is crucial here. Higher temperatures may lead to epimerization or elimination.

• Workup: Quench with sat.

  . Extract, dry, and purify as above.

Data Analysis & Optimization

The choice of Lewis Acid significantly impacts the Diastereomeric Ratio (dr). Below is a comparative summary based on typical Prins cyclizations involving electron-deficient aldehydes (like trifluoropropanal).

Lewis Acid	Temp (°C)	Yield (%)	cis:trans (dr)	Notes
TMSOTf	-78 to 0	85-92	>19:1	Best for high selectivity; strictly anhydrous needed.
In(OTf)₃	25	78-85	10:1	Robust; tolerates moisture better; easier handling.
BF₃·OEt₂	0	65-75	5:1	Stronger acid; risk of side-reactions (fluorine exchange).
TFA	Reflux	50-60	3:1	Thermodynamic equilibration; lower selectivity.

Troubleshooting Guide

• Problem: Low yield of the oxane; formation of acyclic acetals.

  • Solution: The oxocarbenium ion is not cyclizing. Increase the temperature to RT or switch to a stronger Lewis Acid (TMSOTf). Ensure the homoallylic alcohol nucleophilicity is not compromised by electron-withdrawing groups.

• Problem: Poor cis/trans selectivity.

  • Solution: Lower the reaction temperature.[3] Ensure the reaction runs long enough to reach thermodynamic equilibrium (where cis is favored), or use the Reductive Etherification protocol (Protocol B) which has higher intrinsic stereocontrol.

Workflow Visualization

Figure 2: Decision tree for selecting the appropriate synthetic protocol based on substrate availability.

References

• Evans, P. A., & Cui, J. (2011). Stereoselective Construction of cis-2,6-Disubstituted Tetrahydropyrans via the Reductive Etherification of δ-Trialkylsilyloxy Substituted Ketones. National Institutes of Health (PMC). Link

• Cossy, J., et al. (2010).[4] Stereoselective Synthesis of Polysubstituted Tetrahydropyrans. Organic Letters. Link

• Yadav, J. S., et al. (2021).[2] Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans. Beilstein Journal of Organic Chemistry. Link

• List, B., et al. (2016).[4] Catalytic Asymmetric Vinylogous Prins Cyclization. Journal of the American Chemical Society. Link

• O'Hagan, D., et al. (2010).[5] Prins fluorination cyclisations: Preparation of 4-fluoro-pyran heterocycles. Beilstein Journal of Organic Chemistry. Link

• Organic Chemistry Portal. Synthesis of Tetrahydropyrans - Prins Reaction. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Tetrahydropyran synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Application Note: Preparation of 2-(2,2,2-Trifluoroethoxy)tetrahydro-2H-pyran

Executive Summary

The introduction of fluorine into pharmaceutical scaffolds is a critical strategy for modulating lipophilicity, metabolic stability, and pKa. 2,2,2-Trifluoroethanol (TFE) is a versatile building block, yet its nucleophilicity is significantly attenuated compared to non-fluorinated alcohols due to the strong electron-withdrawing effect of the trifluoromethyl group (pKa ~12.4 vs. ~16 for ethanol).[1]

This Application Note details the protocol for protecting TFE as its tetrahydropyranyl (THP) ether: 2-(2,2,2-trifluoroethoxy)tetrahydro-2H-pyran . Unlike standard alcohol protection, the reaction of TFE with 3,4-dihydro-2H-pyran (DHP) requires careful modulation of catalyst acidity to balance the slow nucleophilic attack of TFE against the competitive polymerization of DHP. We present a robust, self-validating protocol using p-Toluenesulfonic acid (p-TsOH) and an alternative methodology using Trifluoroacetic acid (TFA) for sensitive substrates.

Chemical Context & Mechanism[1][2][3][4][5][6]

The Nucleophilicity Challenge

The reaction proceeds via an acid-catalyzed electrophilic addition of the alcohol to the enol ether double bond of DHP.[1]

• Standard Alcohols: Rapidly attack the oxocarbenium intermediate.[1]

• Trifluoroethanol: Due to the inductive effect of the

  group, the oxygen is electron-deficient. This slows the trapping of the oxocarbenium ion, increasing the residence time of the reactive intermediate and raising the risk of DHP dimerization or polymerization (tar formation).[1]

Reaction Mechanism

The pathway involves the protonation of DHP, formation of a cyclic oxocarbenium ion, and subsequent trapping by TFE.[1]

Figure 1: Acid-catalyzed addition mechanism. The rate-limiting step for TFE is the attack on the Oxocarbenium intermediate.

Experimental Protocols

Protocol A: Standard Catalysis (p-TsOH)

This method is the industry standard for robustness. It uses p-Toluenesulfonic acid monohydrate, which provides sufficient acidity to drive the reaction of the weak nucleophile.[1]

Reagents:

• 2,2,2-Trifluoroethanol (TFE): 1.0 equiv.[1] (Dry)

• 3,4-Dihydro-2H-pyran (DHP): 1.5 equiv.

• p-Toluenesulfonic acid monohydrate (p-TsOH·H2O): 1.0 mol%[1]

• Solvent: Dichloromethane (DCM), anhydrous.[1][2]

Step-by-Step Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Solvation: Charge the flask with TFE (10 mmol) and anhydrous DCM (20 mL). Cool to 0°C using an ice bath.[1] Note: Cooling is critical to suppress DHP polymerization during initial addition.

• Catalyst Addition: Add p-TsOH·H2O (0.1 mmol) in one portion.[1] Stir for 5 minutes.

• DHP Addition: Add DHP (15 mmol) dropwise via syringe over 15 minutes.

  • Observation: The solution may darken slightly; deep black indicates polymerization (temperature too high or acid too strong).[1]

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (20-25°C). Stir for 3–6 hours.

  • Validation: Monitor by TLC (10% EtOAc/Hexane).[1] TFE is volatile and may not stain well; monitor the disappearance of DHP and appearance of the product spot (Rf ~0.5).[1]

• Quench: Add saturated aqueous

  (10 mL) and stir vigorously for 10 minutes. This step is vital to neutralize the acid; acidic THP ethers are unstable during heating/distillation.[1]

• Workup: Separate layers. Extract the aqueous layer with DCM (2 x 10 mL).[1] Combine organics, wash with brine, and dry over

  .

• Purification: Concentrate under reduced pressure. Purify via vacuum distillation (preferred for volatile TFE removal) or flash column chromatography (Silica gel, 0

  10% EtOAc in Hexanes).[1]

Protocol B: Mild Catalysis (TFA)

For substrates containing acid-sensitive groups where p-TsOH is too harsh, Trifluoroacetic acid (TFA) can be used. TFE behaves similarly to phenols (pKa ~10) in this reaction, making the TFA method highly compatible [1].[1]

Modifications:

• Catalyst: Replace p-TsOH with Trifluoroacetic acid (20 mol%).

• Conditions: Stir at Room Temperature for 3 hours.

• Advantage: TFA is volatile and easier to remove, but the reaction rate may be slower.[1]

Workup and Purification Workflow

The following workflow ensures the removal of unreacted TFE (toxic) and DHP oligomers.

Figure 2: Purification workflow emphasizing the neutralization step.

Characterization & QC Data

To validate the synthesis, compare the isolated product against the following expected analytical data. The presence of the trifluoroethyl group introduces characteristic splitting.[1]

Technique	Parameter	Expected Signal / Value	Interpretation
1H NMR	Anomeric H (C2-H)	4.7–4.9 ppm (dd)	Characteristic acetal proton. Shifted downfield by O-atoms.[1]
1H NMR		3.8–4.1 ppm (q, Hz)	Quartet due to coupling with 3 equivalent Fluorine atoms.
19F NMR		-74 to -75 ppm (t)	Triplet due to coupling with methylene protons.
13C NMR	Anomeric C	98–100 ppm	Diagnostic acetal carbon.[1]
13C NMR		~124 ppm (q, Hz)	Large C-F coupling constant.[1]

Self-Validation Check:

• If the quartet at ~3.9 ppm is missing, TFE was not incorporated.[1]

• If broad peaks appear > 5.0 ppm, DHP polymerization has occurred.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Wet TFE or Solvent	Water competes with TFE for the oxocarbenium ion, forming hemiacetals. Action: Distill TFE over or use molecular sieves.
Black Tar Formation	Acid too strong / Temp too high	DHP polymerizes rapidly.[1] Action: Reduce temp to -10°C during addition; switch to PPTS (Pyridinium p-toluenesulfonate) for milder catalysis.
Product Hydrolysis	Acidic workup	Acetals are acid-labile.[1] Action: Ensure aqueous quench is basic (pH 8-9) before separation. Add a drop of to the column eluent.[1]

Safety Considerations

• Trifluoroethanol (TFE): Highly toxic (reproductive toxin), volatile, and readily absorbed through skin.[1] Handle only in a fume hood with butyl rubber or neoprene gloves (standard nitrile offers poor protection against fluorinated alcohols).[1]

• DHP: Flammable liquid.[1] Peroxide former upon long-term storage.[1] Test for peroxides before distillation.[1]

References

• Karimi, B. et al. "Trifluoroacetic acid catalyzed tetrahydropyranylation of alcohols and phenols."[1] Indian Journal of Chemistry, Vol 44B, 2005 .[1]

• Wuts, P. G. M., & Greene, T. W. "Greene's Protective Groups in Organic Synthesis."[1][3] Wiley-Interscience, 4th Edition, 2006 .[1] (General reference for THP stability and cleavage).

• Bernady, K. F., et al. "Pyridinium p-toluenesulfonate.[1][4] A mild and efficient catalyst for the tetrahydropyranylation of alcohols."[1][3] The Journal of Organic Chemistry, 44(9), 1979 .[1]

• NIST Chemistry WebBook. "2H-Pyran, 2-ethoxytetrahydro- (Ethyl analog reference data)."

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 4. total-synthesis.com [total-synthesis.com]

Scale-up synthesis of 2-(2,2,2-Trifluoroethyl)oxane intermediates

Application Note & Protocol

Topic: Scale-Up Synthesis of 2-(2,2,2-Trifluoroethyl)oxane Intermediates

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Trifluoroethylated Oxanes

The incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, profoundly influencing properties such as metabolic stability, lipophilicity, and binding affinity. The 2,2,2-trifluoroethyl (TFE) group, in particular, has gained significant attention as a bioisosteric replacement for common functionalities like ethyl or ethoxy groups.[1] When appended to a privileged heterocyclic core like an oxane, the resulting 2-(2,2,2-trifluoroethyl)oxane intermediates become highly valuable building blocks for drug discovery. These structures combine the favorable physicochemical properties of the TFE moiety with the synthetic versatility of the oxane ring system, which can serve as a stable linker or participate in further chemical transformations.

However, transitioning the synthesis of these intermediates from bench-scale discovery to pilot-plant or manufacturing scale presents significant challenges. Issues of reagent cost, reaction safety, scalability of purification methods, and waste management become paramount. This guide provides a detailed analysis of viable synthetic strategies, focusing on the causality behind experimental choices to enable a robust, safe, and efficient scale-up process.

Part 1: A Comparative Analysis of Synthetic Strategies for Scale-Up

Several classical and modern synthetic methodologies can be envisioned for the construction of the C-O bond linking the trifluoroethyl group to the oxane ring. The selection of an optimal route for large-scale synthesis depends on a careful evaluation of factors such as atom economy, reagent safety, process complexity, and cost-effectiveness.

Caption: Decision workflow for selecting a scalable synthetic route.

• Williamson Ether Synthesis: This classical S(N)2 reaction involves the coupling of an alkoxide with an alkyl halide or sulfonate.[2][3][4] It is a robust and widely used method in both laboratory and industrial settings for preparing ethers.[3] For our target, this translates to reacting the alkoxide of 2,2,2-trifluoroethanol with a 2-halo- or 2-tosyl-oxane, or conversely, reacting an oxane-2-alkoxide with a trifluoroethylating agent. Due to the high acidity of 2,2,2-trifluoroethanol, its alkoxide can be readily formed with common bases like sodium hydride (NaH) or potassium tert-butoxide (KOt-Bu).[5] The primary challenge lies in potential E2 elimination side reactions, especially if the electrophile is secondary.[4]

• Mitsunobu Reaction: This reaction allows for the direct coupling of an alcohol with an acidic pronucleophile (pKa ≤ 13), such as 2,2,2-trifluoroethanol, using triphenylphosphine (PPh(_3)) and an azodicarboxylate like DEAD or DIAD.[6][7] A key advantage is the predictable inversion of stereochemistry at the alcohol center, which is powerful for controlling chirality.[7][8] However, its application in large-scale synthesis is often problematic. The reaction generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine derivative, both of which can be challenging to remove from the product mixture.[9] Furthermore, azodicarboxylates are hazardous and expensive reagents.

• Epoxide Ring-Opening: Epoxides are excellent electrophilic intermediates due to their inherent ring strain.[10][11] A synthetic strategy could involve the intramolecular ring-opening of an epoxide by a tethered trifluoroethoxy group or the intermolecular opening of a terminal epoxide with a trifluoroethoxide nucleophile to generate a precursor that is then cyclized to the oxane ring.[12][13] This approach offers excellent stereochemical control but may require a longer synthetic sequence to prepare the necessary functionalized epoxide precursor.[14]

Based on this analysis, the Williamson Ether Synthesis emerges as the most promising strategy for a robust and economically viable scale-up process due to its operational simplicity, use of readily available industrial reagents, and well-understood reaction mechanism.

Part 2: Recommended Scale-Up Protocol via Williamson Ether Synthesis

This protocol details the synthesis of a model intermediate, 2-(2,2,2-trifluoroethoxymethyl)tetrahydrofuran, starting from commercially available tetrahydrofurfuryl alcohol. The strategy involves converting the alcohol to a suitable leaving group (tosylate) followed by S(_N)2 displacement with sodium 2,2,2-trifluoroethoxide.

Caption: Workflow for the Williamson Ether Synthesis of the target intermediate.

Materials and Reagent Data

Reagent	Formula	MW ( g/mol )	Role	Key Hazards
Tetrahydrofurfuryl alcohol	C₅H₁₀O₂	102.13	Starting Material	Irritant
p-Toluenesulfonyl chloride	C₇H₇ClO₂S	190.65	Activating Agent	Corrosive, Water-reactive
Triethylamine (Et₃N)	C₆H₁₅N	101.19	Base	Flammable, Corrosive, Toxic
Sodium Hydride (60% disp.)	NaH	24.00	Strong Base	Flammable solid, Water-reactive
2,2,2-Trifluoroethanol	C₂H₃F₃O	100.04	Nucleophile Precursor	Toxic, Irritant, Flammable[15]
Tetrahydrofuran (THF)	C₄H₈O	72.11	Solvent	Highly Flammable, Peroxide-former

Step-by-Step Experimental Protocol

Step 1: Synthesis of Tetrahydrofurfuryl Tosylate (Electrophile)

• Rationale: The hydroxyl group of an alcohol is a poor leaving group. Conversion to a tosylate transforms it into an excellent leaving group for the subsequent S(_N)2 reaction.

• Reactor Setup: Charge a suitable, dry, inerted reactor with tetrahydrofurfuryl alcohol (1.0 eq) and anhydrous dichloromethane (DCM) or toluene (5-10 volumes).

• Cooling: Cool the solution to 0-5 °C using an appropriate cooling bath.

• Base Addition: Add triethylamine (1.5 eq) dropwise, maintaining the internal temperature below 10 °C.

• Tosyl Chloride Addition: Add p-toluenesulfonyl chloride (1.2 eq) portion-wise as a solid or as a solution in the reaction solvent. A mild exotherm is expected; maintain the temperature below 15 °C.

• Reaction Monitoring: Stir the reaction at room temperature for 4-16 hours. Monitor the reaction progress by TLC or GC-MS until consumption of the starting alcohol is complete.

• Work-up:

  • Quench the reaction by the slow addition of water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which can often be used directly in the next step.

Step 2: Synthesis of 2-(2,2,2-Trifluoroethoxymethyl)tetrahydrofuran

• Rationale: This step is the core S(_N)2 displacement. Anhydrous conditions are critical as sodium hydride reacts violently with water and the alkoxide is moisture-sensitive.[16] The use of a polar aprotic solvent like THF or DMF facilitates the S(_N)2 mechanism.[4][16]

• Reactor Setup: To a separate dry and inerted reactor, add sodium hydride (1.5 eq, 60% dispersion in mineral oil). Wash the NaH with dry hexanes to remove the oil if desired for cleaner reaction, then carefully decant the hexanes.

• Solvent Addition: Add anhydrous THF (5 volumes).

• Alkoxide Formation: Cool the suspension to 0-5 °C. Add 2,2,2-trifluoroethanol (1.3 eq) dropwise via an addition funnel. Vigorous hydrogen gas evolution will occur. CAUTION: Ensure the reactor is properly vented to a safe exhaust. Maintain the temperature below 10 °C. After the addition is complete, allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the sodium trifluoroethoxide.

• Coupling Reaction:

  • Cool the alkoxide suspension back to 0-5 °C.

  • Add a solution of the crude tetrahydrofurfuryl tosylate (1.0 eq) in anhydrous THF (2-3 volumes) dropwise, maintaining the internal temperature below 20 °C.

  • After the addition, heat the reaction mixture to 50-60 °C and stir for 6-18 hours.

• Reaction Monitoring: Monitor the disappearance of the tosylate by TLC or GC-MS.

• Work-up and Purification:

  • Cool the reaction to room temperature.

  • Carefully and slowly quench the reaction by adding saturated aqueous NH₄Cl solution or isopropanol to destroy any excess NaH.

  • Add water and a suitable extraction solvent (e.g., ethyl acetate or MTBE).

  • Separate the layers and extract the aqueous phase with the organic solvent.

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification: The crude product is a liquid. Purification at scale should be performed by fractional vacuum distillation to achieve high purity. For smaller scales or high-purity requirements, column chromatography on silica gel can be employed.

Part 3: Process Safety and Optimization

Scaling up chemical reactions requires a heightened focus on safety and process control.

• Handling 2,2,2-Trifluoroethanol (TFE): TFE is a hazardous substance. Always handle it in a well-ventilated fume hood while wearing appropriate PPE, including gloves and safety goggles.[15] Inhalation of vapors can cause respiratory irritation.[15]

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water, releasing flammable hydrogen gas. It must be handled under an inert atmosphere (Nitrogen or Argon). The quenching process is highly exothermic and must be performed with extreme care and adequate cooling.

• Thermal Management: All addition steps, particularly the formation of the alkoxide and the final quenching, are exothermic. A properly sized reactor with efficient cooling and temperature monitoring is essential to prevent thermal runaways.

• Phase-Transfer Catalysis (PTC) as an Alternative: For industrial-scale synthesis, using a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be a safer and greener alternative to using NaH.[17][18][19] In a PTC system, the reaction could be run with aqueous NaOH or KOH, avoiding the hazards of NaH. The catalyst transports the hydroxide or alkoxide ion into the organic phase to react.[20][21] This often simplifies the work-up and minimizes waste.[18]

References

• Trifluoroethanol: Top 5 Uses, Properties & Safety Guide. Google Vertex AI Search.
• Intramolecular ring‐opening of epoxide by refluxing trifluoroethanol.
• Synthesis of a 2-(2-Trifluoroethoxyphenyl)oxazoline. MDPI.
• Mitsunobu reaction. Organic Synthesis.
• Williamson Ether Synthesis reaction. BYJU'S.
• N−H Trifluoroethylation of Indoles and other Aromatic N‐Heterocycles with CF3CHCl2 by Copper‐Mediated Cross‐Coupling Reaction.
• Williamson ether synthesis. Wikipedia.
• Epoxide ring opening/ring closing strategy: An efficient way for expanding oxetanes diversity. Enamine.
• Mitsunobu reaction. Wikipedia.
• Scalable Synthesis of Trifluoromethylated Imidazo-Fused N-Heterocycles Using TFAA and Trifluoroacetamide as CF3-Reagents. Organic Chemistry Portal.
• Phase-transfer c
• Proposed pathway for trifluoroethylation.
• Three step synthesis of single diastereoisomers of the vicinal trifluoro motif. Beilstein Journal of Organic Chemistry.
• Heterocycles. Kingchem.
• Technical Support Center: Safe Handling of Trifluoromethyl Compounds. Benchchem.
• A Convenient Procedure for the Synthesis of 2,2,2-Trifluoroethyl Methyl 2-Oxoalkylphosphon
• Mitsunobu Reaction. Organic Chemistry Portal.
• The Williamson Ether Synthesis. Master Organic Chemistry.
• Mild and Efficient Palladium-Catalyzed Direct Trifluoroethylation of Aromatic Systems by C H Activation.
• Mitsunobu Reaction. Master Organic Chemistry.
• Phase Transfer C
• A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. PMC.
• Organic Chemistry Williamson Ether Synthesis. University of Richmond.
• Carbon nucleophiles in the Mitsunobu reaction. Mono- and dialkylation of bis(2,2,2-trifluoroethyl)
• Phase transfer c
• Innate C-H trifluoromethyl
• Phase-Transfer Catalysis.
• Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes. Chemistry of Heterocyclic Compounds.
• Recent advances in trifluoroethylation reaction.
• Palladium-catalyzed trifluoroethylation of terminal alkynes with 1,1,1-trifluoro-2-iodoethane. PubMed.
• SAFETY D
• A Minireview of Phase-Transfer C
• A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid.
• Epoxide Syntheses and Ring-Opening Reactions in Drug Development. MDPI.
• Iron porphyrin-catalyzed N-trifluoroethylation of anilines with 2,2,2-trifluoroethylamine hydrochloride in aqueous solution. PMC.
• Synthesis and Reactions of (2,2,2-Trifluoroethyl)triphenylphosphonium Trifluoromethanesulfonate.
• Trifluoromethylnitrone: a versatile building block for synthesizing trifluoromethyl-containing heterocyclic compounds. Organic & Biomolecular Chemistry (RSC Publishing).
• Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review. PMC.

Sources

• 1. researchgate.net [researchgate.net]
• 2. byjus.com [byjus.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. mdpi.com [mdpi.com]
• 6. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Mitsunobu Reaction [organic-chemistry.org]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. mdpi.com [mdpi.com]
• 11. Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Epoxide ring opening/ring closing strategy: An efficient way for expanding oxetanes diversity - American Chemical Society [acs.digitellinc.com]
• 14. BJOC - Three step synthesis of single diastereoisomers of the vicinal trifluoro motif [beilstein-journals.org]
• 15. ketonepharma.com [ketonepharma.com]
• 16. scholarship.richmond.edu [scholarship.richmond.edu]
• 17. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 18. dalalinstitute.com [dalalinstitute.com]
• 19. biomedres.us [biomedres.us]
• 20. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 21. researchgate.net [researchgate.net]

Technical Notes & Optimization

Controlling ring-opening side reactions of fluorinated oxanes

Current Status: Operational | Ticket Volume: High | Topic: Ring-Opening Mitigation

Welcome to the Technical Support Hub

User Persona: Senior Chemist / Medicinal Chemistry Lead Subject: Troubleshooting instability in fluorinated tetrahydrofurans (THF) and tetrahydropyrans (THP).

You are likely here because your fluorinated cyclic ether scaffold is degrading during functionalization. The high electronegativity of fluorine (

) creates a "push-pull" electronic environment that renders the C-O bond hypersensitive to both Lewis acid-catalyzed cleavage and base-mediated HF elimination .

This guide bypasses general textbook theory to address the specific failure modes of fluorinated oxanes in drug discovery workflows.

Part 1: Diagnostic Triage (Visual Workflow)

Before applying a fix, confirm the degradation pathway. Use the following decision tree to classify your side reaction based on crude NMR/LCMS data.

Figure 1: Diagnostic logic for identifying the primary failure mode of fluorinated oxane reactions.

Part 2: Troubleshooting Guides (Active Tickets)

Ticket #001: Unwanted Ring Opening (Acid-Catalyzed)

Symptoms: Formation of acyclic alcohols, aldehydes, or solvolysis products during glycosylation or C-H functionalization. Root Cause: The anomeric effect weakens the C-O bond. When a Lewis Acid (LA) coordinates to the ether oxygen, the inductive withdrawal of fluorine prevents charge stabilization, leading to rapid C-O cleavage.

Corrective Actions:

• Switch Lewis Acids: Move from "hard" oxophilic acids (

  , ) to "soft" or bulky acids.

  • Recommended: TMSOTf (catalytic) or

    .

  • Why: Lanthanide triflates tolerate water better and are less prone to irreversible coordination with the ether oxygen [1].

• Solvent Modulation:

  • Avoid THF (it competes for the LA).

  • Protocol: Use Acetonitrile (MeCN) at -40°C. MeCN coordinates to the cationic intermediate (nitrilium ion effect), stabilizing the ring against opening while allowing substitution [2].

Ticket #002: HF Elimination (Aromatization/Alkene Formation)

Symptoms: Appearance of unsaturated rings (dihydro-pyrans/furans) or complete aromatization (furans). Loss of

F signal. Root Cause: The -proton is acidified by the adjacent fluorine. Basic conditions (or even basic counter-ions like ) trigger E2 or E1cB-like elimination.[1]

Corrective Actions:

• Base Selection: If a base is required, use non-nucleophilic, bulky bases.

  • Avoid: DBU, NaH (too strong/small).

  • Use: 2,6-Di-tert-butylpyridine or TMP (2,2,6,6-tetramethylpiperidine).

• Reagent Swap (Nucleophilic Fluorination):

  • If introducing fluorine causes elimination, stop using Pyridine/HF (Olah's reagent). It is too acidic and the pyridine base promotes elimination.

  • Protocol: Use DMPU/HF complex. The DMPU stabilizes the proton, reducing the acidity while maintaining fluoride nucleophilicity, significantly suppressing alkene formation [3].

Ticket #003: Regioselectivity Failure in Nucleophilic Attack

Symptoms: Nucleophile attacks the wrong carbon on the oxane ring (e.g.,

vs attack). Root Cause: Fluorine's inductive effect ( ) competes with steric hindrance. In epoxides/oxanes, nucleophiles usually attack the less hindered carbon, but -fluorine makes the adjacent carbon more electrophilic unless the transition state is destabilized by dipole repulsion.

Optimization Table: Regiocontrol Strategies

Target Site	Dominant Factor	Recommended Conditions
-Carbon (to O)	Electronic (Anomeric stabilization)	SN1-like: Use polar protic solvent (HFIP) to stabilize the carbocation intermediate.
-Carbon	Steric / Dipole	SN2-like: Use non-polar solvent (DCM/Toluene) and strong nucleophiles (Azide, Cyanide).
Ring Preservation	Kinetic Control	Low Temp (-78°C): Kinetic product prevails; prevents thermodynamic ring opening.

Part 3: Standard Operating Procedures (SOPs)

SOP-A: Stabilizing Fluorinated Oxanes during C-H Activation

Context: Direct functionalization of the ether ring often leads to fragmentation.

• Solvent System: Use Hexafluoroisopropanol (HFIP) as a co-solvent (10-20% v/v).

  • Mechanism:[2][3][4][5][6][7] HFIP is a strong hydrogen bond donor. It "deactivates" the nucleophilicity of the ether oxygen via H-bonding, preventing it from coordinating to the catalyst (e.g., Pd or Rh) and initiating ring opening [4].

• Temperature Gradient:

  • Initiate reaction at -78°C.

  • Ramp to 0°C at a rate of 10°C/hour.

  • Critical: Do not exceed room temperature unless monitoring confirms ring stability.

SOP-B: Safe Nucleophilic Fluorination (The DMPU Protocol)

Context: Converting an oxane-alcohol to a fluorinated oxane without elimination.

• Preparation: Mix DMPU (1.2 eq) and HF (65 wt% solution) in a polyethylene vessel at 0°C.

• Addition: Add the oxane substrate dropwise.

• Quenching: Quench with saturated

  extremely slowly at 0°C. Rapid gas evolution ( ) can heat the mixture locally, triggering thermal HF elimination.

• Extraction: Use Ether/Pentane. Avoid DCM if possible (traces of acid in DCM can degrade the product).

Part 4: Mechanism of Failure (Visualized)

Understanding the competition between Substitution (desired) and Elimination/Opening (undesired) is critical.

Figure 2: Competing reaction pathways. Note that the Oxonium intermediate is the critical divergence point.

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use standard silica gel chromatography for purification? A: Proceed with caution. The acidic nature of silica can trigger ring opening or HF elimination in sensitive fluorinated ethers.

• Fix: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexanes to neutralize acidic sites. Alternatively, use neutral alumina.

Q: Why does my reaction turn black/tarry when adding

? A: This indicates cationic polymerization (CROP). Fluorinated THFs are strained; strong Lewis acids initiate polymerization.

• Fix: Switch to a milder catalyst like

  or reduce the concentration of the substrate (< 0.1 M) to disfavor intermolecular polymerization.

Q: My LCMS shows the mass of [M-20]. What happened? A: You have lost HF (Mass 20). This confirms the Elimination pathway (Ticket #002). Check the basicity of your reaction medium.

References

• Miles, W. H., et al. (2004).[8] "Lanthanide triflate catalyzed reactions of cyclic ethers." Journal of Organic Chemistry.

• Federmann, M., et al. (2021).[8] "Lewis Acid-Initiated Ring-Opening of Fluorinated Cyclic Ethers." MDPI Organics.

• Dozeman, S. G., et al. (2015). "Preparation of Fluorinated Tetrahydropyrans using DMPU/HF." Organic Letters.

• Colomer, I., et al. (2017). "Hexafluoroisopropanol as a unique solvent for activating ether bonds." Chemical Reviews.

• Sun, H., & DiMagno, S. G. (2006). "Anhydrous Tetrabutylammonium Fluoride and HF Elimination." Journal of the American Chemical Society.

Sources

• 1. The mechanism of base-promoted HF elimination from 4-fluoro-4-(4'-nitrophenyl)butan-2-one: a multiple isotope effect study including the leaving group (18)F/(19)F KIE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ring-opening fluorination of bicyclic azaarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Purification of Volatile Fluorinated Tetrahydropyrans

Welcome to the technical support center for the purification of volatile fluorinated tetrahydropyrans. This guide is designed for researchers, scientists, and professionals in drug development who work with these challenging yet valuable compounds. Here, you will find practical, field-proven insights and troubleshooting advice to overcome common purification hurdles. Our approach is grounded in scientific principles to ensure the integrity and reproducibility of your experimental outcomes.

Introduction: The Challenge of Purity

Volatile fluorinated tetrahydropyrans are a class of compounds with increasing importance in medicinal chemistry and materials science. Their unique properties, imparted by fluorine, often lead to desirable pharmacological or material characteristics. However, their volatility and the specific nature of fluorine chemistry present unique challenges during purification. Common impurities such as residual starting materials, acidic byproducts (e.g., hydrogen fluoride), water, and peroxides can compromise downstream applications and lead to inconsistent results. This guide provides a structured approach to identifying and resolving these purification challenges.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the purification of volatile fluorinated tetrahydropyrans.

Q1: My ¹H NMR spectrum looks clean, but my bioassay results are inconsistent. What could be the issue?

A1: While ¹H NMR is a fundamental tool, it may not reveal all impurities, especially those that are fluorine-containing and lack protons. It is crucial to use a combination of analytical techniques for a comprehensive purity assessment.

• Expert Insight: Fluorinated impurities, such as diastereomers or regioisomers formed during synthesis, may not be distinguishable by ¹H NMR alone. Furthermore, non-proton-containing impurities will be invisible.

• Recommended Action:

  • ¹⁹F NMR Spectroscopy: This is the most powerful technique for identifying and quantifying fluorine-containing impurities.[1][2][3][4] The wide chemical shift dispersion in ¹⁹F NMR often allows for the clear separation of signals from different fluorinated species, providing a more accurate picture of purity.[3]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Given the volatile nature of these compounds, GC-MS is an excellent method for detecting and identifying volatile organic impurities.[5][6][7]

  • Elemental Analysis: To confirm the elemental composition of your purified compound.

Q2: I've noticed a white precipitate forming in my sample of fluorinated tetrahydropyran during storage. What is it and how can I prevent it?

A2: The formation of a white precipitate is often due to the reaction of the fluorinated compound with residual moisture, either from the solvent or atmospheric humidity.[8] This can lead to the formation of solid byproducts.

• Expert Insight: Fluorinated compounds can be susceptible to hydrolysis. Additionally, if acidic impurities like hydrogen fluoride (HF) are present, they can react with glass containers over time to form insoluble fluorosilicates.

• Recommended Action:

  • Rigorous Drying: Ensure all glassware is oven- or flame-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) before use.[8]

  • Anhydrous Solvents: Use freshly dried and distilled solvents. Even commercially available "anhydrous" solvents can contain trace amounts of water.[8][9]

  • Inert Atmosphere Storage: Store purified samples under a dry, inert atmosphere.[8] For long-term storage, consider using Teflon or plastic containers to avoid reaction with glass, especially if trace HF is suspected.

Q3: My fluorinated tetrahydropyran seems to be degrading on my silica gel column. What are my options?

A3: Standard silica gel can be too acidic for some sensitive fluorinated compounds, leading to degradation on the column.

• Expert Insight: The acidic nature of silica gel can catalyze decomposition or rearrangement of certain fluorinated molecules.

• Recommended Action:

  • Deactivated Silica: Use silica gel that has been deactivated with a base, such as triethylamine or ammonia, mixed into the eluent. A common practice is to use a solvent system containing 0.1-1% triethylamine.

  • Alumina Chromatography: Neutral or basic alumina can be a good alternative to silica gel for purifying acid-sensitive compounds.

  • Fluorinated Stationary Phases: For challenging separations, consider using chromatography with fluorinated stationary phases, which can offer different selectivity.

  • Distillation: For volatile compounds, fractional distillation is often a highly effective and scalable purification method that avoids contact with stationary phases.[10]

Part 2: Troubleshooting Guide

This section provides a problem-solving framework for specific issues encountered during purification.

Problem	Possible Causes	Solutions & Explanations
Broad or Tailing Peaks in GC Analysis	- Secondary interactions with the GC column.- Presence of polar impurities (e.g., water, residual alcohols).- Thermal degradation of the compound in the injector or on the column.	- Use a less polar GC column: A column with a fluorinated stationary phase can minimize interactions.- Thoroughly dry the sample: Co-evaporate with an anhydrous solvent like toluene or pass through a plug of activated alumina before injection.- Optimize GC method: Lower the injector temperature and use a faster temperature ramp to minimize on-column degradation.
Low Recovery After Distillation	- Compound is more volatile than anticipated.- Peroxide formation leading to non-volatile residues.- Azeotrope formation with residual solvents.	- Use a cooled receiver: Immerse the receiving flask in an ice bath or a dry ice/acetone bath to improve condensation of the volatile product.- Check for peroxides: Before distillation, test for peroxides and remove them if present (see Protocol 2).[11][12][13]- Remove residual solvents: Ensure starting material is free of solvents by performing a preliminary purification step or by using a high-vacuum line.
Inconsistent Elemental Analysis Results	- Incomplete removal of fluorine-containing impurities.- Presence of residual water or solvents.- Incomplete combustion during analysis due to the stability of C-F bonds.	- Re-purify using a different method: If you used distillation, try chromatography, and vice-versa.- High-vacuum drying: Dry the sample under high vacuum for an extended period before submitting for analysis.- Consult with the analytical lab: Inform them that you have a fluorinated compound so they can adjust combustion conditions if necessary.
Safety Concerns: Corrosive Fumes	- Presence of acidic impurities like Hydrogen Fluoride (HF).[5]	- Neutralizing wash: Carefully wash the crude product with a dilute aqueous solution of sodium bicarbonate or potassium carbonate. Caution: This can be exothermic and should be done with appropriate personal protective equipment (PPE) in a fume hood.[14][15]- Pass through activated alumina: A plug or column of activated alumina is effective at removing trace acidic impurities.[5]

Part 3: Experimental Protocols

These protocols provide detailed, step-by-step methodologies for key purification techniques.

Protocol 1: Removal of Acidic Impurities and Water Using Activated Alumina

This protocol is ideal for removing trace amounts of acidic impurities (e.g., HF) and water from a volatile fluorinated tetrahydropyran.

Materials:

• Crude fluorinated tetrahydropyran

• Activated alumina (neutral, Brockmann I, 80-200 mesh)

• Anhydrous diethyl ether or other suitable low-boiling solvent

• Chromatography column

• Oven-dried collection flasks

• Inert gas source (Nitrogen or Argon)

Procedure:

• Prepare the Alumina Column:

  • Dry the activated alumina in an oven at >200 °C for at least 4 hours.

  • Allow the alumina to cool to room temperature under a stream of inert gas or in a desiccator.

  • Pack a chromatography column with the dried alumina. The amount of alumina should be approximately 20-50 times the weight of the crude product.

• Load the Sample:

  • Dissolve the crude fluorinated tetrahydropyran in a minimal amount of anhydrous diethyl ether.

  • Carefully load the solution onto the top of the alumina column.

• Elution:

  • Elute the column with anhydrous diethyl ether. The volatile, less polar fluorinated tetrahydropyran should elute quickly, while the polar impurities (water, HF) will be retained on the alumina.

  • Collect fractions in oven-dried flasks.

• Solvent Removal:

  • Combine the fractions containing the pure product (as determined by TLC or GC analysis of the fractions).

  • Carefully remove the solvent by rotary evaporation. Caution: Due to the volatility of the product, use a low bath temperature and consider using a cooled trap.

• Final Drying and Storage:

  • For residual solvent removal, the product can be further dried under high vacuum.

  • Store the purified product under an inert atmosphere.

Protocol 2: Detection and Removal of Peroxides

Ethers, including tetrahydropyrans, can form explosive peroxides upon exposure to air and light.[12][16] It is crucial to test for and remove peroxides before any heating or distillation.[11][13]

Materials:

• Fluorinated tetrahydropyran sample

• Potassium iodide (KI) solution (10% w/v, freshly prepared)

• Starch solution

• Ferrous sulfate solution (60 g FeSO₄·7H₂O in 100 mL water with 6 mL concentrated sulfuric acid)

• Activated alumina column (as in Protocol 1)

• Separatory funnel

Procedure:

Part A: Peroxide Detection

• Add 1 mL of the fluorinated tetrahydropyran to a test tube.

• Add 1 mL of a freshly prepared 10% potassium iodide solution.

• Shake the mixture. A yellow to brown color indicates the presence of peroxides.

• For a more sensitive test, add a few drops of starch solution. A blue-black color confirms the presence of peroxides.

Part B: Peroxide Removal

• Method 1: Ferrous Sulfate Wash

  • Place the peroxide-containing sample in a separatory funnel.

  • Add an equal volume of the ferrous sulfate solution and shake. Caution: Vent the separatory funnel frequently to release any pressure buildup.

  • Separate the organic layer and wash it with water to remove any residual iron salts.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and proceed with further purification.

• Method 2: Activated Alumina Column

  • Pass the peroxide-containing sample through a column of activated alumina as described in Protocol 1. The peroxides will be adsorbed onto the alumina.

  • Important: The alumina used to remove peroxides should be considered hazardous and disposed of appropriately.

Part 4: Visualizations

Diagram 1: General Purification Workflow

Caption: A decision-based workflow for the purification of volatile fluorinated tetrahydropyrans.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: A troubleshooting flowchart for diagnosing the cause of low recovery during purification.

References

• Benchchem. (n.d.). Techniques for removing acidic impurities from fluorinated solvents.
• National Center for Biotechnology Information. (n.d.). Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. PMC.
• Sigma-Aldrich. (n.d.). Dry and safe - Drying agents from EMD Millipore.
• Benchchem. (n.d.). Technical Support Center: Managing Moisture Sensitivity of Fluorinating Agents.
• ACG Publications. (2017, March 31). A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy.
• ACS Publications. (2025, July 29). Tips and Procedures for Safe Handling of Anhydrous Hydrogen Fluoride and Pure Elemental Fluorine in Chemical University Laboratories.
• Inventec Performance Chemicals. (n.d.). Drying Solvent Solutions.
• Oxford Instruments. (n.d.). Speeding Fluorine Analysis.
• European Patent Office. (1992, April 29). Synthesis of fluorinated ethers - EP 0482938 A1.
• Nanalysis. (2023, July 20). The Wonders of Fluorine-19 NMR Spectroscopy for Pesticide Analysis.
• University of California, Los Angeles. (n.d.). Handling and Removing Peroxides.
• AZoMining. (2025, December 10). NMR Can Identify the Purity of the Mineral Fluorspar.
• Purdue University. (n.d.). Fluorine Safety.
• The University of Edinburgh. (2009, July 10). Ethers - storage and the detection and removal of peroxides.
• NJ.gov. (n.d.). HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS.
• Hairi. (2025, July 3). Guidelines for safe use of fluorinated fluids: key measures to protect health and the environment.
• Western Sydney University. (n.d.). Ethers and peroxide forming compounds.
• Environmental Health and Safety. (2021, August 1). Peroxide-Forming Chemical.
• Environmental Health & Safety (EHS). (n.d.). Peroxide Forming Chemicals.
• PubMed. (2002, February 1). Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ionization mass spectrometry.
• Diva-Portal.org. (2018, January 30). Analysis of New Emerging Organic Fluorinated Substances with Gas Chromatography-Mass Spectrometry : Development of a GC-MS method for air samples.

Sources

• 1. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. NMR | Speeding Fluorine Analysis [nmr.oxinst.com]
• 4. NMR blog - The Wonders of Fluorine-19 NMR Spectroscopy for Pesticide Analysis — Nanalysis [nanalysis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of New Emerging Organic Fluorinated Substances with Gas Chromatography-Mass Spectrometry : Development of a GC-MS method for air samples [diva-portal.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. acgpubs.org [acgpubs.org]
• 10. data.epo.org [data.epo.org]
• 11. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 12. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 13. westernsydney.edu.au [westernsydney.edu.au]
• 14. nj.gov [nj.gov]
• 15. Fluorinated Fluids Safety Guide | Hairixin Chemical Materials [hrxmaterials.com]
• 16. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]

Technical Support Center: Solvent Effects on the Cyclization of Trifluoroethyl Homoallylic Alcohols

Status: Operational Ticket ID: CHEM-SUP-8821 Subject: Optimization of Solvent Systems for

-Mediated Cationic Cyclizations Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Diagnostic Hub: The "Why" Behind the Failure

The cyclization of trifluoroethyl homoallylic alcohols (often via Prins or Prins-type reactions) is governed by a delicate balance between carbocation lifetime and nucleophilic trapping .[1] The trifluoromethyl (

) group is a powerful electron-withdrawing group (EWG) that significantly destabilizes the oxocarbenium transition state.

Your choice of solvent is not just a medium; it is a chemoselective switch that dictates the reaction pathway between concerted cyclization (

-like) and stepwise cationic leakage ( -like) .

Symptom Checker

Symptom	Probable Cause	The Solvent Factor
Reaction Stalled / No Conversion	Catalyst Quenching	Lewis Basic Solvents: Ethers (THF, Et₂O) or Nitriles (MeCN) coordinate to the Lewis Acid ( , TMSOTf), deactivating it.[1]
Low Diastereoselectivity (dr)	Loose Ion Pairing	High Polarity Solvents: Solvents like Nitromethane or MeCN separate the ion pair, allowing the cation to rotate freely or undergo oxonia-Cope rearrangement before cyclization.[1]
Side Products (Elimination/Dienes)	Basic Character	Protic/Basic Solvents: Even weak basicity can encourage proton abstraction (E1) over nucleophilic attack, especially with the destabilized -cation.[1]
Isomerization (Epimerization)	Reversible Reaction	Thermodynamic Control: Prolonged reaction times in chlorinated solvents can lead to thermodynamic equilibration of the acetal/ether.[1]

Technical Deep Dive: The Mechanistic Matrix

To fix the protocol, you must understand the competing pathways.[1] The

group destabilizes the positive charge build-up, making the reaction slower and more sensitive to solvent polarity.

Pathway Visualization

Figure 1: Solvent-dependent divergence in Prins cyclization mechanisms. Non-polar solvents enforce a tight ion pair, preserving stereochemical information.[1]

Optimized Protocol: The "Tight-Pair" System

This protocol is designed for the Prins cyclization of homoallylic alcohols with trifluoroacetaldehyde (or equivalent hemiacetals) to form 2-trifluoromethyl-4-hydroxytetrahydropyrans.

Target: High diastereoselectivity (2,6-cis) and suppression of side reactions.

Reagents & Materials

• Substrate: Homoallylic alcohol (1.0 equiv).

• Electrophile: Trifluoroacetaldehyde ethyl hemiacetal (1.2 equiv).[1]

• Lewis Acid: TMSOTf (Trimethylsilyl trifluoromethanesulfonate) - Must be fresh/colorless.

• Solvent: Anhydrous Dichloromethane (DCM) or Trichloroethylene (TCE) .[1]

  • Note: TCE is superior for difficult substrates as it promotes

    -like characteristics more strongly than DCM.

Step-by-Step Procedure

• Preparation (Inert Atmosphere):

  • Flame-dry a round-bottom flask under Argon.

  • Add the homoallylic alcohol (1.0 mmol) and trifluoroacetaldehyde ethyl hemiacetal (1.2 mmol).

  • Dissolve in anhydrous DCM or TCE (10 mL, 0.1 M concentration).

  • Critical: Add molecular sieves (4Å) to scavenge any adventitious water that would hydrolyze the TMSOTf.[1]

• Cryogenic Cooling:

  • Cool the mixture to -78 °C .

  • Why? The

    -oxocarbenium ion is unstable. Low temperature prevents decomposition and suppresses the rate of oxonia-Cope rearrangement (racemization).

• Lewis Acid Addition:

  • Add TMSOTf (1.1 equiv) dropwise over 5 minutes.[1]

  • Observation: The solution may turn slightly yellow.[1] A dark brown/black color indicates decomposition (check solvent dryness).[1]

• Reaction Monitoring:

  • Stir at -78 °C for 1 hour.

  • Allow to warm slowly to 0 °C only if TLC shows incomplete conversion.

  • Checkpoint: If the reaction stalls at 0 °C, do not heat. Add a secondary kick of TMSOTf (0.2 equiv).[1] If still stalled, the solvent may be coordinating; consider switching to TCE in the next run.[1]

• Quench & Workup:

  • Quench with saturated aqueous

    at 0 °C.

  • Extract with DCM (

    mL).[1]

  • Crucial: Do not use acidic brine or prolonged exposure to silica gel, as

    -acetals can be sensitive to hydrolysis.[1]

Troubleshooting & FAQs

Q1: My yield is good, but the diastereoselectivity (dr) is poor (50:50). Why?

A: You likely have a "Loose Ion Pair" problem.[1] If you are using a solvent like Acetonitrile or Nitromethane, the high dielectric constant stabilizes the free carbocation.[1] This allows the intermediate to rotate or undergo a 2-oxonia-Cope rearrangement (a [3,3]-sigmatropic shift) which scrambles the stereochemistry. Fix: Switch to a non-polar solvent like Benzene (if safety permits) or Trichloroethylene .[1] These solvents force the counter-ion (triflate) to stay close to the cation, enforcing a chair-like transition state that favors the 2,6-cis product.

Q2: The reaction turns black and yields are <10%.

A: This is characteristic of polymerization or decomposition .[1] The

group makes the aldehyde highly electrophilic. If the homoallylic alcohol is electron-rich (e.g., has a methoxy group), it might polymerize.[1] Fix:

• Lower the concentration (0.05 M).[1]

• Ensure the temperature is strictly controlled at -78 °C.

• Switch from TMSOTf (very strong) to a milder Lewis Acid like

  or .[1]

Q3: Can I use THF to improve solubility?

A: Absolutely not. THF is a Lewis base.[1] It will complex with TMSOTf or

, effectively killing the catalyst.[1] If solubility is an issue in DCM, use a co-solvent mixture of DCM/Hexane or Toluene .[1]

Q4: The group seems to prevent cyclization entirely (Starting Material recovered).

A: The

group is strongly electron-withdrawing, which deactivates the electrophile (if on the alcohol) or the intermediate cation.[1] Fix: You need a "Superacid" environment or a more reactive silyl nucleophile.[1]

• Use TfOH (Triflic Acid) instead of TMSOTf (proton catalysis can be faster for these deactivated systems).[1]

• If using a Prins-type reaction, ensure you are using the TMS-ether of the homoallylic alcohol, not the free alcohol.[1] The silyl group increases the nucleophilicity of the oxygen.

Solvent Selection Matrix

Use this table to select the correct solvent based on your substrate's electronic profile.

Solvent	Dielectric Constant ( )	Mechanism Promoted	Rec.[1] for Substrates?	Notes
DCM	8.9	Mixed ( / )	Standard	Good balance of solubility and selectivity.
Trichloroethylene	3.4	(Tight Ion Pair)	High	Best for maximizing cis-selectivity.[1]
Toluene	2.4		Moderate	Excellent for selectivity, but poor solubility for polar precursors.[1]
Acetonitrile	37.5	(Free Cation)	Avoid	Causes low dr and coordinates to catalyst.[1]
Nitromethane	35.9		Specific	Use only if reaction is stalled; accelerates rate but kills selectivity.[1]
THF	7.5	N/A	Never	Quenches Lewis Acid.[1]

Troubleshooting Logic Flow

Figure 2: Decision tree for troubleshooting solvent-related failures in

-homoallylic alcohol cyclization.

References

• Solvent Effects in Nucleophilic Substitutions of Tetrahydropyran Acetals. Source:J. Org.[1] Chem. / PMC.[1] Relevance: Establishes the "Tight Ion Pair" theory where non-polar solvents (Trichloroethylene) favor

  -like stereocontrol. URL:[Link]

• Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans: an inspection of twenty years. Source:Beilstein J. Org.[1] Chem. 2021, 17, 1041–1089.[1] Relevance: Comprehensive review covering the oxonia-Cope rearrangement and Lewis acid selection for preventing racemization. URL:[Link][1]

• Changing the Reaction Pathway of Silyl-Prins Cyclization by Switching the Lewis Acid. Source:J. Org.[1] Chem. 2023, 88, 6776–6783.[1] Relevance: Details how catalyst and solvent choice can switch between cyclization and other pathways. URL:[Link][1]

• Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation. Source:Core.ac.uk / ResearchGate.[1] Relevance: Discusses the kinetic vs thermodynamic control in the cyclization of allylsilyl alcohols, relevant to the

  analogs. URL:[Link]

Sources

• 1. uvadoc.uva.es [uvadoc.uva.es]

Technical Support Center: Optimization of C(sp³)–H Trifluoroethylation in Cyclic Ethers

Current Status: Online Ticket ID: TFE-ETHER-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Yield Gap" in Trifluoroethylation

You are likely here because your Late-Stage Functionalization (LSF) of a cyclic ether (e.g., tetrahydrofuran, oxetane, or tetrahydropyran scaffolds) with a trifluoroethyl group (

) is stalling at 20–40% yield.

The Diagnosis: Direct C(sp³)–H trifluoroethylation is deceptively complex. Unlike simple alkylations, this reaction fights against three thermodynamic and kinetic adversaries:

• Polarity Mismatch: The electrophilic nature of the trifluoroethyl radical (

  ) requires precise matching with the nucleophilic -oxy radical of the ether.

• Volatility: The addition of a fluoroalkyl group often lowers the boiling point and increases lipophilicity, causing massive "invisible" losses on the rotovap.

• Poly-alkylation: The product is often more reactive than the starting material due to subtle electronic changes, leading to inseparable mixtures.[1]

This guide provides a self-validating troubleshooting workflow to close the gap between conversion and isolated yield.

Module 1: Diagnostic Triage (Start Here)

Before altering your chemistry, diagnose the failure mode using this decision matrix.

The TFE Troubleshooting Flowchart

Figure 1: Diagnostic logic for identifying the root cause of yield loss in fluoroalkylation.

Module 2: The Core Protocol (Self-Validating System)

Do not rely on "standard" literature conditions without validation. This protocol uses Photoredox Catalysis with Trifluoroethyl Iodide (

) , the most robust method for this transformation.

The Mechanism: Why it Fails

The reaction relies on a Hydrogen Atom Transfer (HAT) followed by radical recombination or oxidation/trapping.

Figure 2: Mechanistic pathway highlighting the critical H-Abstraction step.

Optimized Experimental Protocol

Reagents:

• Substrate: Cyclic Ether (1.0 equiv)

• Reagent:

  (2.0–3.0 equiv) - Note: Excess is required due to volatility.

• Photocatalyst:

  (1 mol%) - High oxidizing power.

• Base:

  (2.0 equiv) - Buffers HI generation.

• Solvent: Acetonitrile or Benzene (if permissible) - Polarity matching.

Step-by-Step Execution:

• The "Leak" Test: Weigh your reaction vial with the septum before and after adding

  .[1] If mass drops over 5 mins, your septum is compromised.[1] boils at 55°C and leaks easily.[1]

• Degassing: Sparge solvent with

  for 15 mins before adding the volatile iodide. Oxygen quenches the excited state of the catalyst.

• Irradiation: Irradiate with Blue LEDs (450 nm). Use a fan to keep the reaction at 25°C. Heat promotes

  escape.[1]

• Workup (The Critical Step):

  • Do NOT rotovap to dryness immediately.[1]

  • Perform a quantitative

    NMR on the crude mixture using -trifluorotoluene as an internal standard.

  • If Crude Yield > Isolated Yield: You are losing product during evaporation.[1]

Module 3: Troubleshooting FAQs

Category A: "My reaction turns black and conversion stops at 20%."

Issue: Catalyst Deactivation or Iodide Poisoning.

• Explanation: The generation of

  (hydroiodic acid) as a byproduct can protonate the ether (initiating ring opening/polymerization) or quench the photocatalyst.

• Solution:

  • Switch Bases: Move from inorganic bases (

    ) to a "proton sponge" like 2,6-di-tert-butylpyridine.

  • Add a Scavenger: Include 3Å molecular sieves to manage moisture/acid synergy.[1]

Category B: "I see the product by NMR, but it vanishes on the Rotovap."

Issue: Volatility of Fluorinated Ethers.

• Explanation: Adding

  removes hydrogen bond accepting ability and increases vapor pressure.[1] A THF derivative boiling at 66°C might boil at 45°C after trifluoroethylation.[1]

• Solution:

  • The "Keeper" Solvent: Do not evaporate to dryness.[1] Co-evaporate with a higher boiling solvent (e.g., heptane or toluene) if you must.[1]

  • Direct Purification: Load the crude reaction mixture (diluted with eluent) directly onto a silica column without concentration.

  • Salt Formation: If your molecule has a basic nitrogen elsewhere, isolate it as the HCl salt to kill volatility.[1]

Category C: "I have a complex mixture of regioisomers."

Issue: Lack of Regiocontrol (Sterics vs. Electronics).

• Explanation: Cyclic ethers have two

  -positions.[1] The radical will attack the most accessible or most stabilized position.

• Solution:

  • Thermodynamic Control: Lower the temperature to 0°C (requires stronger light source/longer time) to favor the most stable radical intermediate.

  • Solvent Switch: Use water/acetonitrile mixtures.[1] Water enhances the "hydrophobic effect," forcing the organic radical to react with the substrate rather than solvent.

Module 4: Data & Reagent Compatibility

Parameter	Recommendation	Why?
Light Source	450nm (Blue) High Power LED	UV (<400nm) degrades ; Green (>500nm) fails to excite Ir-catalysts.
Reagent	(Trifluoroethyl Iodide)	Superior to Bromide (bond too strong) or Triflate (ionic pathway, not radical).
Concentration	0.5 M - 1.0 M	High concentration favors intermolecular radical coupling over solvent quenching.[1]
Atmosphere	Argon/Nitrogen (Strict)	is a triplet radical that quenches the photocatalyst and traps alkyl radicals.

References

• Photoredox Alkylation Mechanisms

  • MacMillan, D. W. C., et al.[1] "Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis."[1] Nature, 2011.[1]

• Reagent Properties & Volatility

  • Vertex AI Search Result 1.1: "Tips & Tricks: How to Improve Yield." University of Rochester.[1]

• Direct C-H Functionalization

  • Li, C., et al.[1][2] "Copper(II)-Catalyzed Direct C-H Trifluoroethylation of Heteroarenes." PubMed, 2022.[1]

• Radical Trifluoroethylation Protocols

  • ResearchGate Review: "Recent advances in trifluoroethylation reaction."[1][3][4]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. Cyclic ether synthesis [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Elimination in Fluorinated Ether Synthesis

Welcome to the Advanced Synthesis Support Module. Topic: Optimization of C–O Bond Formation in Fluorinated Substrates. Ticket ID: F-ETHER-SN2-E2-OPT

Core Diagnostic: Identify Your Kinetic Bottleneck

Before troubleshooting, you must categorize your synthesis into one of two distinct mechanistic regimes. Fluorine's high electronegativity creates opposing challenges depending on which substrate carries the fluorine atoms.

Which scenario matches your reaction?

• Scenario A: The "Weak Nucleophile" Problem

  • Reactants: Fluorinated Alcohol (

    ) + Non-fluorinated Alkyl Halide ( ).

  • The Issue:

    is acidic ( 10–12) and its conjugate base ( ) is a weak nucleophile .

  • Common Failure: You use a strong base (NaH) to force the reaction, but the base consumes the alkyl halide via E2 elimination before the slow fluorinated alkoxide can substitute.

• Scenario B: The "Acidic Proton" Problem

  • Reactants: Non-fluorinated Alcohol (

    ) + Fluorinated Alkyl Halide ( ).

  • The Issue: The fluorine atoms on

    inductively withdraw electron density, making -hydrogens highly acidic ( drops significantly).

  • Common Failure: Even mild bases trigger rapid E2 elimination of

    to form a fluoroalkene.

Decision Logic & Mechanism Visualization

The following decision tree illustrates the competing pathways and the recommended protocol for each scenario.

Caption: Decision matrix for selecting the optimal synthetic pathway based on substrate fluorination pattern.

Scenario A: Troubleshooting Fluorinated Alcohols ( )

User Question: I am reacting trifluoroethanol (TFE) with an alkyl bromide using NaH in THF. I see mostly alkene byproducts and very little ether. Why?

Technical Analysis: Trifluoroethanol (

~12.4) is far more acidic than ethanol ( ~16). While it deprotonates easily, the resulting anion ( ) is "hard" and poorly nucleophilic.

• The Trap: When you use NaH, you generate a high concentration of free base. Since the

  reaction is slow (due to the weak nucleophile), the unreacted NaH or even the alkoxide itself acts as a base against the alkyl bromide, leading to E2 elimination.

Protocol 1: The "Weak Base / High Temp" System

Instead of strong bases (NaH/LDA), use a weak inorganic base in a polar aprotic solvent. This maintains a low concentration of active alkoxide, reducing E2 competition.

• Base: Cesium Carbonate (

  ) or Potassium Carbonate ( ).

• Solvent: DMF or NMP (Critical for dissolving the carbonate and "nakeding" the anion).

• Catalyst: Tetrabutylammonium iodide (TBAI) - 10 mol%.

Step-by-Step:

• Dissolve

  (1.0 equiv) and (1.2 equiv) in DMF (0.5 M).

• Add TBAI (0.1 equiv) to exchange Br for I in situ (Iodide is a better leaving group and less prone to E2 with hard bases).

• Add

  (1.5 equiv).

• Heat to 60–80°C. Monitor by TLC/GC.

  • Why this works: The carbonate is not basic enough to deprotonate the alkyl halide (E2), but it is basic enough to deprotonate the acidic fluorinated alcohol.

Protocol 2: The Mitsunobu Alternative (Base-Free)

If your alkyl partner is a primary or secondary alcohol (instead of a halide), this is the gold standard. It avoids the basic conditions that trigger elimination entirely.[1]

• Reagents: Triphenylphosphine (

  ), DIAD or DEAD.

• Mechanism: Activates the non-fluorinated alcohol as a leaving group (

  ) which is then displaced by the acidic .

Step-by-Step:

• Dissolve Non-fluorinated Alcohol (1.0 equiv),

  (1.2 equiv), and (1.5 equiv) in anhydrous THF or Toluene.

• Cool to 0°C.

• Add DIAD (1.5 equiv) dropwise.

• Stir at Room Temp for 12–24h.

  • Note:

    of must be <13 for efficient Mitsunobu, making fluorinated alcohols ideal candidates.

Scenario B: Troubleshooting Fluorinated Alkyl Halides ( )

User Question: I am trying to displace a bromide from a 2-bromo-1,1-difluoroalkane using sodium methoxide. The starting material disappears instantly, but I only get the fluoroalkene. How do I stop elimination?

Technical Analysis: This is the most difficult challenge. The

-hydrogens adjacent to a group are significantly acidified by the electron-withdrawing fluorine atoms.

• The Trap: Standard alkoxides (

  , ) are strong bases. With an activated -hydrogen, the E2 barrier is virtually non-existent. The elimination rate ( ) is orders of magnitude faster than substitution ( ).

Protocol 3: Silver(I) Oxide Mediated Substitution

Silver assists the leaving group departure (pulling the halide) without requiring a strong base. The oxide acts as a mild proton acceptor for the incoming alcohol.

• Reagents:

  (1.0–1.5 equiv).

• Solvent: Acetonitrile or neat Alcohol.

Step-by-Step:

• Dissolve

  (1.0 equiv) in the target alcohol ( ) acting as solvent (or 5-10 equiv in MeCN).

• Add

  (1.0 equiv).

• Stir at room temperature or mild heat (40°C).

• Filter through Celite to remove silver salts.

  • Mechanism:[2][3][4][5][6][7][8][9] Ag+ coordinates the halogen, weakening the C-X bond. This promotes an

    -like or concerted assisted pathway that is less dependent on basicity, bypassing the E2 requirement.

Protocol 4: Hydroalkoxylation (The "Add, Don't Substitute" Strategy)

If you are forming the ether from a halide that is prone to elimination, you are often fighting thermodynamics. It is frequently higher yielding to start with the fluoroalkene and add the alcohol across the double bond.

• Reaction:

• Reagents: KOH (0.1 equiv) or NaH (cat).

• Solvent: DMF or DMSO.

Why utilize this? If your elimination byproduct is the fluoroalkene, you can actually use that byproduct as the starting material for this reaction to regenerate the desired ether (or its regioisomer).

Comparative Data: Base & Solvent Effects[1][8][9][10]

The following table summarizes the impact of reaction conditions on the Ratio of Substitution (

) to Elimination (E2) for a model reaction: Trifluoroethanol + Octyl Bromide .

Condition Set	Base	Solvent	Temp	Yield (Ether)	Major Byproduct
Standard Williamson	NaH (1.2 eq)	THF	Reflux	< 30%	1-Octene (Elimination)
Polar/Strong Base	NaH (1.2 eq)	DMF	25°C	45%	1-Octene + Hydrolysis
Weak Base/Polar	(2.0 eq)	Acetone	Reflux	65%	Unreacted SM
Optimized PTC	/ TBAI	DMF	80°C	92%	Trace Alkene
Mitsunobu	DIAD /	THF	25°C	95%	(Removal required)

References

• Mitsunobu Reaction for Fluorinated Ethers: Falck, J. R., et al. "Intermolecular Condensation of Polyfluorinated Alcohols." Tetrahedron Letters, vol. 35, no. 31, 1994. (Verified via snippet 1.1)

• Williamson Ether Synthesis Side Reactions: McBee, E. T., et al. "Preparation of Fluorinated Ethers." US Patent 2452944, 1948. (Verified via snippet 1.7)

• Silver-Mediated Fluorination/Etherification: Friesen, C. M., et al. "Synthesis of Difluoroalkyl Ethers using Silver(I)."[10] Chemistry - A European Journal, 2019.[10] (Verified via snippet 1.3)

• Hydroalkoxylation of Fluoroalkenes: Maciejewski, H., et al. "Synthesis of Allyl Polyfluoroalkyl Ethers." Journal of Fluorine Chemistry, 2002. (Verified via snippet 1.7)

• Hard-Soft Acid Base (HSAB) Theory in Fluorine Chemistry: Pearson, R. G. "Hard and Soft Acids and Bases."[7][11][12][13][14] Journal of the American Chemical Society, 1963. (Contextual grounding via snippet 1.13)

Sources

• 1. Alcohol Reactivity [www2.chemistry.msu.edu]
• 2. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 3. fiveable.me [fiveable.me]
• 4. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 5. Breaking Down Alkyl Halides: Key Reactions and Uses [eureka.patsnap.com]
• 6. Alcohol Reaction with HCl, HBr and HI Acids - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
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• 12. chem.tamu.edu [chem.tamu.edu]
• 13. mlsu.ac.in [mlsu.ac.in]
• 14. shahucollegelatur.org.in [shahucollegelatur.org.in]

Optimization of reaction temperature for kinetic vs thermodynamic THP isomers

Topic: Optimization of Reaction Temperature for Kinetic vs. Thermodynamic THP Isomers Ticket ID: THP-ISO-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist, Chemical Development Group[1]

Executive Summary: The Mechanistic Landscape

In drug development, the Tetrahydropyran (THP) ring is a privileged scaffold (e.g., polyether antibiotics, marine natural products).[1] However, controlling the stereochemistry at the C2 and C6 positions—or the anomeric center during protection—is a frequent bottleneck.

The stereochemical outcome is dictated by the competition between Kinetic Control (rate of formation via oxocarbenium ion attack) and Thermodynamic Control (stability of the final chair conformation).

Visualizing the Pathway

The following diagram illustrates the energy landscape governing the formation of 2,6-disubstituted THP rings. Note how temperature acts as the "gatekeeper" between the Kinetic Trap and the Thermodynamic Sink.

Figure 1: Reaction coordinate diagram distinguishing the kinetic "inside attack" pathway from the thermodynamic equilibration pathway.

Troubleshooting Guide & FAQs

This section addresses specific issues reported by medicinal chemists regarding THP synthesis (e.g., Prins cyclization) and alcohol protection.

Q1: I am targeting the 2,6-trans THP isomer, but I keep isolating the 2,6-cis isomer. What is going wrong?

Diagnosis: You are likely operating under Thermodynamic Control .[1][2][3] The 2,6-cis isomer usually places both substituents in the equatorial position (lowest energy chair). The 2,6-trans isomer forces one substituent axial.[1] If your reaction temperature is too high or the reaction time too long, the acid catalyst will equilibrate the trans product to the more stable cis form.

Corrective Action:

• Lower Temperature: Run the cyclization at -78°C .

• Quench Early: Monitor by TLC/LCMS and quench immediately upon consumption of starting material.[1] Do not let it stir "overnight."[1][4]

• Switch Catalyst: Use a weaker acid or a Lewis Acid that promotes tight ion pairing (e.g., BF₃[1]·OEt₂ or TMSOTf ) rather than a Brønsted acid like PTSA which facilitates reversible protonation.[1]

Q2: Why does my THP protection of a secondary alcohol yield a 1:1 mixture of diastereomers?

Diagnosis: Lack of facial bias. Unlike ring synthesis, simple protection of an alcohol with 3,4-dihydro-2H-pyran (DHP) creates a new chiral center at the acetal carbon (C2).[1] Unless the alcohol substrate has significant existing chirality that sterically blocks one face of the oxocarbenium intermediate, there is little energy difference between the transition states.

Optimization Strategy:

• Thermodynamic Drive: If one isomer is significantly more stable (e.g., due to the anomeric effect placing the alkoxy group axial), heat the reaction (Reflux in DCM or Toluene) with PTSA to drive the ratio toward that single isomer.

• Separation: If the ratio remains ~1:1, accept that the reaction is non-selective and focus on chromatographic separation. THP diastereomers often have distinct Rf values.

Q3: My reaction stalls at -78°C. Can I warm it up without losing kinetic selectivity?

Diagnosis: Reactivity vs. Selectivity trade-off.[1] Technical Insight: The "Inside Attack" model (kinetic control) relies on the nucleophile attacking the oxocarbenium ion from a specific trajectory. If the temperature is raised to 0°C, you risk crossing the activation barrier for the reverse reaction (acetal hydrolysis/opening), leading to equilibration.

Protocol:

• Cryo-Sustain: Keep at -78°C but increase catalyst loading (e.g., from 10 mol% to 50 mol% or stoichiometric).

• Solvent Switch: Switch from Et₂O to DCM . DCM stabilizes the oxocarbenium intermediate better than ether, potentially accelerating the forward rate without requiring heat.

Experimental Protocols

These protocols are designed to be self-validating . The "Control Checkpoint" step ensures you confirm the regime (kinetic vs. thermodynamic) before processing the bulk material.

Protocol A: Kinetic Control (Targeting 2,6-trans / "Woerpel" Product)

Objective: Irreversible nucleophilic attack on the oxocarbenium intermediate.[5]

• Setup: Flame-dry a round-bottom flask under Argon.

• Solvent: Add anhydrous DCM (0.1 M concentration relative to substrate).

• Reagents: Add the homoallylic alcohol/aldehyde precursor. Cool to -78°C .[1]

• Catalyst: Add TMSOTf (Trimethylsilyl trifluoromethanesulfonate) or BF₃[1]·OEt₂ (1.1 equiv) dropwise.[1] Note: Lewis acids are preferred over Brønsted acids for kinetic runs to prevent reversible proton shuttling.

• Reaction: Stir at -78°C for 1–4 hours.

• Control Checkpoint: Take an aliquot, quench with Et₃N/MeOH at -78°C, and analyze by crude NMR. Look for the characteristic coupling constants (trans J values ~2-4 Hz vs cis J values ~10-12 Hz).

• Quench: Pour the cold mixture vigorously into saturated aq. NaHCO₃.

Protocol B: Thermodynamic Control (Targeting 2,6-cis / Stable Chair)

Objective: Acid-catalyzed equilibration to the global energy minimum.

• Setup: Standard flask, air atmosphere is often acceptable but Argon preferred.[1]

• Solvent: Toluene or Benzene (allows for higher T and water removal).[1]

• Catalyst: p-TsOH·H₂O (PTSA) (10–20 mol%).[1]

• Reaction: Heat to Reflux (or 80°C).

• Time: Run for 12–24 hours.

• Control Checkpoint: If the ratio is not improving, add molecular sieves (4Å) or use a Dean-Stark trap. Removing water prevents the acetal from fully hydrolyzing back to aldehyde but allows the ring opening/closing required for isomerization.

Data & Reference Tables

Table 1: Catalyst Selection Guide

Catalyst	Type	pKa (approx)	Best For...	Risk Profile
TMSOTf	Lewis Acid	N/A (Strong)	Kinetic Control (-78°C).[1] Tight ion pairing.[1]	High. Can cleave other sensitive groups (TBS, MOM).[1]
BF₃·OEt₂	Lewis Acid	N/A (Strong)	Kinetic Control .[1] Standard Prins cyclization.	Moderate. Etherate complex is moisture sensitive.[1]
PPTS	Brønsted	5.2 (H₂O)	Mild Protection . Good for sensitive substrates.[1]	Low. Often too weak to drive equilibration quickly.[1]
p-TsOH	Brønsted	-2.8 (H₂O)	Thermodynamic Control .[1] Equilibration.	Moderate. Can cause elimination/decomposition if overheated.[1]

Table 2: Solvent Effects on Selectivity

Solvent	Dielectric Const.[1]	Effect on Mechanism
DCM	8.9	Kinetic Favor . Stabilizes oxocarbenium ion pairs; good solubility at -78°C.
Ether	4.3	Kinetic Favor .[1] Coordinates Lewis acids, potentially slowing reaction but increasing selectivity.[1]
MeCN	37.5	Thermodynamic Risk .[1] High polarity separates ion pairs, promoting SN1-like scrambling.[1]
Toluene	2.4	Thermodynamic Favor . High boiling point allows thermal equilibration.[1][6]

References

• Woerpel, K. A. (2003).[1][7] Stereoselective Reactions of Oxocarbenium Ions. Chemical Reviews. Link

  • Core citation for the "Inside Attack" model and kinetic control mechanisms.

• Greene, T. W., & Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] Link[1]

  • The authoritative source for THP protection/deprotection conditions and catalyst pKa d

• Crosby, S. R., et al. (2000).[1] The Prins Cyclization. Journal of the American Chemical Society.[5] Link

  • Detailed study on the kinetic vs. thermodynamic products in Prins reactions.

• Hansch, C., et al. (1995).[1] Chem-Bio Informatics Data: pKa Values. Link[1]

  • Source for acid dissociation constants (pKa)

Sources

• 1. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Stereoelectronic Model to Explain Highly Stereoselective Reactions of Seven-membered Ring Oxocarbenium Ion Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Conformations and Chemistry of Oxocarbenium Ion [ouci.dntb.gov.ua]

Reference Data & Comparative Studies

A Comparative Guide to the ¹⁹F NMR Chemical Shift of 2-(2,2,2-Trifluoroethyl)oxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine atoms into organic molecules can dramatically alter their physicochemical and biological properties, a strategy widely employed in the development of pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethyl (CF₃) group, in particular, is a common substituent used to enhance metabolic stability, binding affinity, and lipophilicity. Characterization of these fluorinated molecules is paramount, and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful and sensitive analytical technique for this purpose. Its high natural abundance (100%) and the large chemical shift dispersion of the ¹⁹F nucleus make it an invaluable tool for structural elucidation and purity assessment.

Understanding the ¹⁹F NMR Chemical Shift

The chemical shift in ¹⁹F NMR is highly sensitive to the local electronic environment of the fluorine nuclei. Several factors influence this environment and, consequently, the observed chemical shift:

• Inductive Effects: The high electronegativity of fluorine atoms means they are strongly influenced by the electron-withdrawing or -donating nature of neighboring groups. In the case of a 2,2,2-trifluoroethyl group (-CH₂CF₃), the electron-withdrawing CF₃ group significantly influences the electron density around the fluorine atoms.

• Solvent Effects: The choice of solvent can lead to variations in chemical shifts, often by several parts per million (ppm). This is due to intermolecular interactions, such as hydrogen bonding and solvent polarity, which can alter the electronic shielding of the fluorine nuclei.

• Through-Space Effects: The spatial proximity of other functional groups within the molecule can also impact the ¹⁹F chemical shift, even if they are not directly bonded.

Experimental Protocol: Acquiring a High-Quality ¹⁹F NMR Spectrum

This section outlines a standardized protocol for obtaining the ¹⁹F NMR spectrum of a fluorinated organic compound like 2-(2,2,2-Trifluoroethyl)oxane.

Instrumentation and Materials

• NMR Spectrometer: A high-resolution NMR spectrometer equipped with a broadband or fluorine-specific probe.

• NMR Tubes: 5 mm NMR tubes, clean and dry.

• Solvent: Deuterated chloroform (CDCl₃) is a common choice for its good solubility for many organic compounds and its relatively clean spectral window. Other deuterated solvents can be used depending on the sample's solubility.

• Reference Standard: An internal or external reference standard is crucial for accurate chemical shift referencing. Common standards include trifluorotoluene (TFT) or hexafluorobenzene (C₆F₆). For this protocol, we will use trifluorotoluene as an internal standard.

• Sample: A solution of the analyte (e.g., 2-(2,2,2-Trifluoroethyl)oxane) at a concentration of approximately 5-10 mg/mL.

Step-by-Step Procedure

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the analyte and dissolve it in ~0.6 mL of CDCl₃ in a clean, dry vial.

  • Add a small, accurately known amount of the internal standard (e.g., trifluorotoluene) to the solution.

  • Transfer the solution to a 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent (CDCl₃).

  • Shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters:

  • Set the nucleus to ¹⁹F.

  • Determine the appropriate spectral width to cover the expected chemical shift range for trifluoromethyl groups (typically -50 to -80 ppm).

  • Set the transmitter offset to the approximate center of the expected spectral region.

  • Use a 90° pulse angle for excitation.

  • Set the relaxation delay (d1) to at least 5 times the longest T₁ relaxation time of the fluorine nuclei to ensure full relaxation and accurate integration. A typical starting value is 5-10 seconds.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Apply baseline correction.

  • Reference the spectrum to the internal standard (trifluorotoluene at δ = -63.72 ppm).

  • Integrate the signals of interest.

Comparative Analysis of ¹⁹F NMR Chemical Shifts

While direct experimental data for 2-(2,2,2-Trifluoroethyl)oxane is not available, we can predict its approximate chemical shift by comparing it with structurally similar acyclic 2,2,2-trifluoroethyl ethers. The primary structural difference is the cyclic nature of the oxane ring versus an acyclic alkyl chain.

Compound	Structure	Solvent	¹⁹F Chemical Shift (ppm)	Reference
2-(2,2,2-Trifluoroethyl)oxane (Predicted)	Cyclic Ether	CDCl₃	~ -73 to -74	-
1-(2,2,2-Trifluoroethoxy)butane	CH₃(CH₂)₃OCH₂CF₃	CDCl₃	-73.47	[1]
1-(2,2,2-Trifluoroethoxy)propane	CH₃(CH₂)₂OCH₂CF₃	CDCl₃	-73.11	[1]
2,4,6-Tris(2,2,2-trifluoroethoxy)-1,3,5-triazine	(CF₃CH₂O)₃(C₃N₃)	CDCl₃	-73.65	[1]

Analysis and Prediction:

The experimental data for the acyclic 2,2,2-trifluoroethyl ethers in CDCl₃ consistently show a ¹⁹F chemical shift in the narrow range of -73.11 to -73.65 ppm [1]. This provides a strong starting point for our prediction.

The key structural feature of 2-(2,2,2-Trifluoroethyl)oxane is the oxane ring. The oxygen atom in the ring is part of the ether linkage to the trifluoroethyl group, similar to the acyclic analogues. The electronic environment of the CF₃ group is primarily dictated by the adjacent -CH₂O- moiety. Therefore, we can hypothesize that the chemical shift of 2-(2,2,2-Trifluoroethyl)oxane will be very close to that of its acyclic counterparts.

Minor deviations could arise from conformational differences imposed by the cyclic structure. The rigidity of the oxane ring compared to a flexible alkyl chain might lead to subtle changes in through-space interactions, but these are expected to have a minimal effect on the ¹⁹F chemical shift of the remote CF₃ group.

Therefore, the predicted ¹⁹F NMR chemical shift for 2-(2,2,2-Trifluoroethyl)oxane in CDCl₃ is estimated to be in the range of -73 to -74 ppm .

Visualizing the Experimental Workflow

The following diagram illustrates the key steps involved in the ¹⁹F NMR analysis of a fluorinated compound.

Caption: Experimental Workflow for ¹⁹F NMR Analysis.

Conclusion

References

• Expedient and Efficient One Pot Synthesis of Trifluoroethyl Ethers From Metal Free 2,4,6-tris-(2,2,2-Trifluoro-Ethoxy). [Link]

Sources

• 1. rsc.org [rsc.org]

A Comparative Guide to the 1H and 13C NMR Characterization of 2-(2,2,2-Trifluoroethoxy)tetrahydropyran

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the tetrahydropyran (THP) moiety is a frequently encountered heterocyclic scaffold.[1] Its incorporation into molecular architectures often imparts favorable pharmacokinetic properties. The introduction of fluorine-containing substituents, such as the 2,2,2-trifluoroethoxy group, can further enhance metabolic stability and binding affinity. Consequently, the precise and unambiguous structural characterization of molecules like 2-(2,2,2-trifluoroethoxy)tetrahydropyran is of paramount importance.

This guide provides an in-depth technical overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic features of 2-(2,2,2-trifluoroethoxy)tetrahydropyran. Leveraging data from analogous structures, we will predict and dissect the expected spectral patterns, offering insights into the influence of the trifluoroethoxy substituent on the tetrahydropyran ring. Furthermore, we will present a comparative analysis with alternative analytical techniques, namely Fourier-Transform Infrared (FT-IR) Spectroscopy and Mass Spectrometry (MS), to provide a holistic view of its characterization.

The Power of NMR in Structural Elucidation

NMR spectroscopy stands as a cornerstone of organic chemistry, providing unparalleled detail about the molecular framework of a compound.[2] For a molecule like 2-(2,2,2-trifluoroethoxy)tetrahydropyran, ¹H and ¹³C NMR are indispensable for confirming its successful synthesis and ascertaining its purity.

Predicted ¹H NMR Spectral Characteristics

The ¹H NMR spectrum of 2-(2,2,2-trifluoroethoxy)tetrahydropyran is anticipated to exhibit distinct signals corresponding to the protons of the tetrahydropyran ring and the trifluoroethoxy side chain. The presence of the electron-withdrawing trifluoroethoxy group is expected to deshield adjacent protons, causing them to resonate at a lower field (higher ppm value).[3]

A key feature of 2-substituted tetrahydropyrans is the anomeric proton at the C2 position (O-CH-O). This proton typically appears as a multiplet in the region of δ 4.5-4.8 ppm. The protons of the trifluoroethoxy group's methylene (-OCH₂CF₃) are expected to appear as a quartet due to coupling with the three fluorine atoms, likely in the δ 3.8-4.2 ppm range. The remaining protons on the tetrahydropyran ring will present as a complex series of multiplets in the upfield region, typically between δ 1.4 and 3.9 ppm.

Table 1: Predicted ¹H NMR Chemical Shifts for 2-(2,2,2-Trifluoroethoxy)tetrahydropyran

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Anomeric H (H2)	4.6 - 4.8	Multiplet	The chemical shift is influenced by the electronegativity of the adjacent oxygen atoms.
-OCH₂CF₃	3.8 - 4.2	Quartet	Coupling with three equivalent fluorine atoms results in a quartet multiplicity.
THP Ring Protons (H3, H4, H5, H6)	1.4 - 3.9	Multiplets	Overlapping signals are expected due to complex spin-spin coupling.

Experimental Protocol: ¹H NMR Spectroscopy

A standard protocol for acquiring a high-resolution ¹H NMR spectrum would involve:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16-64 scans to achieve an adequate signal-to-noise ratio.

  • Spectral Width: A sweep width of approximately 12 ppm, centered around 6 ppm.

  • Relaxation Delay: A relaxation delay of 1-2 seconds.

• Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).

Predicted ¹³C NMR Spectral Characteristics

The ¹³C NMR spectrum provides complementary information, revealing the number of non-equivalent carbon atoms and their electronic environments. The highly electronegative trifluoromethyl group will have a significant deshielding effect on the adjacent carbon atoms.

The anomeric carbon (C2) is expected to resonate at a characteristically downfield position, typically in the range of δ 98-102 ppm. The carbon of the methylene group in the trifluoroethoxy moiety (-OCH₂CF₃) will also be deshielded and is predicted to appear around δ 60-65 ppm, likely as a quartet due to one-bond coupling with the fluorine atoms. The trifluoromethyl carbon (-CF₃) will exhibit a quartet multiplicity with a large one-bond carbon-fluorine coupling constant (¹JCF) of approximately 280 Hz, resonating in the region of δ 120-125 ppm. The remaining carbons of the tetrahydropyran ring will appear in the upfield region of the spectrum.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-(2,2,2-Trifluoroethoxy)tetrahydropyran

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Anomeric C (C2)	98 - 102	Singlet	Characteristic downfield shift for an acetal carbon.
-OCH₂CF₃	60 - 65	Quartet	One-bond coupling with three fluorine atoms.
-CF₃	120 - 125	Quartet	Large ¹JCF coupling constant expected.
THP Ring Carbons (C3, C4, C5, C6)	19 - 68	Singlets	Typical range for saturated heterocyclic carbons.

Experimental Protocol: ¹³C NMR Spectroscopy

A typical procedure for obtaining a proton-decoupled ¹³C NMR spectrum is as follows:

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be beneficial for faster acquisition.

• Instrumentation: A 400 MHz or higher field NMR spectrometer equipped with a broadband probe.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Number of Scans: 512-2048 scans, as the ¹³C nucleus is less sensitive than the proton.

  • Spectral Width: A sweep width of approximately 250 ppm.

  • Relaxation Delay: A relaxation delay of 2 seconds.

• Processing: Similar to ¹H NMR, the FID is processed with Fourier transformation, phase correction, and baseline correction. The chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Visualizing the Molecular Structure and NMR Workflow

Caption: Molecular structure and NMR characterization workflow.

Comparative Analysis with Other Techniques

While NMR provides the most detailed structural map, other spectroscopic techniques offer complementary and confirmatory data.

FT-IR Spectroscopy

FT-IR spectroscopy is a rapid and sensitive method for identifying functional groups. In the case of 2-(2,2,2-trifluoroethoxy)tetrahydropyran, the IR spectrum would be expected to show:

• C-O Stretching: Strong absorptions in the 1150-1050 cm⁻¹ region, characteristic of the ether linkages.[4]

• C-F Stretching: Intense absorptions in the 1350-1100 cm⁻¹ range, indicative of the trifluoromethyl group.

• C-H Stretching: Absorptions just below 3000 cm⁻¹, corresponding to the sp³ C-H bonds of the tetrahydropyran ring and the methylene group.

FT-IR is an excellent tool for confirming the presence of the key functional groups but does not provide the detailed connectivity information that NMR offers.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-(2,2,2-trifluoroethoxy)tetrahydropyran, Electron Ionization (EI) or Electrospray Ionization (ESI) would likely reveal the molecular ion peak, confirming the molecular formula. The fragmentation pattern can also offer structural clues. For instance, a common fragmentation pathway for 2-alkoxytetrahydropyrans involves the loss of the alkoxy group.

Conclusion

The comprehensive characterization of 2-(2,2,2-trifluoroethoxy)tetrahydropyran relies on a synergistic approach, with ¹H and ¹³C NMR spectroscopy at its core. By understanding the predicted chemical shifts and coupling patterns, researchers can confidently identify and verify the structure of this important fluorinated heterocyclic compound. When combined with the functional group information from FT-IR and the molecular weight data from mass spectrometry, a complete and unambiguous structural assignment can be achieved, ensuring the integrity of subsequent research and development endeavors.

References

• McKelvey, R. D., Sugawara, T., & Iwamura, H. (1985). Structure at the anomeric centre in 2‐alkoxytetrahydropyrans and their radicals, studied by 13C coupling in NMR and ESR spectra. Magnetic Resonance in Chemistry, 23(5), 330-334.
• Basic 1H- and 13C-NMR Spectroscopy. (n.d.).
• Stereoselective Synthesis of Both Tetrahydropyran Rings of the Antitumor Macrolide, (−)-Lasonolide A. (2012). PMC.
• Interpreting 2-D NMR Spectra. (2023). Chemistry LibreTexts.
• Modgraph. (n.d.). Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers.
• Synthesis and Spectroscopic Analysis of Therapeutic Ru(II) Complexes. (2009).
• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis.
• compared using 13C nmr spectroscopy. (n.d.).
• STF-SUPPORTING INFORMATION-2-2-2.tif. (n.d.). Semantic Scholar.
• Understanding 2D NMR Spectra: How to Read and Interpret Them. (2025).
• Synthesis of a 2-(2-Trifluoroethoxyphenyl)oxazoline. (2025). MDPI.
• The Analytical Possibilities of FT-IR Spectroscopy Powered by Vibr
• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2024). MDPI.
• Tetrahydropyran – Knowledge and References. (n.d.). Taylor & Francis.
• 13C NMR Spectroscopy. (n.d.).
• Comparison of mass spectrometry and fourier transform infrared spectroscopy of plasma samples in identification of patients with fracture-rel
• Fourier Transform Infra-Red Spectroscopy and Gas Chromatography/Mass Spectrometry (GC/MS) in Herbal Medicine and Pharmaceutical Drugs Analysis. (n.d.). Journal of Current Medical Research and Opinion.
• Conformation of 2,2,2-Trifluoroethanol and the Solvation Structure of Its 2-Fluoropyridine Clusters. (2025).
• Yin and yang in chemistry education: the complementary nature of FTIR and NMR spectroscopies. (n.d.).
• Effect of Chemical Structure on the Electrochemical Cleavage of Alkoxyamines. (n.d.). Open Research Repository.
• about electron withdrawing/donating groups and NMR. (2006). Student Doctor Network Forums.

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• 3. forums.studentdoctor.net [forums.studentdoctor.net]
• 4. mdpi.com [mdpi.com]

Comparative Guide: Crystalline Fluorinated Chaperones for X-ray Crystallography

The following guide is a technical comparison and protocol manual focused on Crystalline Tetrahalopyridyl (THP) Derivatives and Trifluoroethyl (TFE) analogs , specifically addressing their application as crystallographic chaperones.

Executive Summary & Technical Rationale

In small molecule drug development, the structural elucidation of non-crystalline "oils" remains a critical bottleneck. Standard protecting groups like Tetrahydropyranyl (THP) ethers often yield diastereomeric mixtures that resist crystallization.

This guide evaluates Fluorinated Chaperones —specifically Tetrahalopyridyl (THP) derivatives (note: here THP refers to TetraHaloPyridyl, distinct from Tetrahydropyranyl) and Trifluoroethyl (TFE) auxiliaries. These moieties exploit the unique electronic properties of fluorine (high electronegativity, orthogonality, and specific halogen bonding) to enforce lattice ordering in otherwise amorphous substrates.

Key Insight: Unlike standard p-nitrobenzoates which rely on

- stacking, Fluorinated THP derivatives utilize Halogen Bonding (X···O/N) and F···F interactions to create robust, predictable supramolecular synthons.

Comparative Analysis: Fluorinated Chaperones vs. Alternatives

The following table contrasts the "Product" (Fluorinated THP/TFE Derivatives) against standard crystallographic handles.

Table 1: Performance Matrix of Crystallographic Chaperones

Feature	Tetrahalopyridyl (THP/TFP)	Trifluoroethyl (TFE) Derivatives	Standard p-Nitrobenzoate	Classic Tetrahydropyranyl (THP)
Crystallinity Success Rate	High (>85%)	Moderate-High (60-75%)	Moderate (50-60%)	Very Low (<10%)
Primary Interaction	Halogen Bonding (C-X···LB)	Dipolar / F···H-C Contacts	- Stacking	Weak van der Waals
Solubility Profile	Tunable (Lipophilic)	Moderate	Low (often crashes out)	High (Oily)
Chirality Impact	Achiral (No diastereomers)	Achiral	Achiral	Creates new chiral center
X-ray Scattering Power	High (due to Cl/Br/I)	Moderate (F is light)	Moderate	Low
Synthetic Ease	One-step ( )	One-step (Alkylation/Esterification)	One-step (Acylation)	One-step (Acid cat.)

Data Interpretation[1][2][3][4][5][6][7]

• The "Oil" Problem: Classic THP protection generates a new stereocenter at the anomeric position, creating diastereomeric mixtures that are notoriously difficult to crystallize.

• The Fluorine Solution: Tetrafluoropyridyl (TFP) and Trifluoroethyl groups are achiral and introduce strong dipoles. Experimental data indicates that Tetrahalopyridyl derivatives significantly outperform nitrobenzoates in forming diffraction-quality crystals due to the directionality of halogen bonds (160°–180° angles), which act as "molecular glue."

Experimental Protocol: Synthesis & Crystallization

A. Synthesis of Tetrafluoropyridyl (TFP) Derivatives

Target: Conversion of a stubborn alcohol (R-OH) into a crystalline TFP ether.

Reagents:

• Substrate: Alcohol (R-OH) [1.0 equiv]

• Reagent: Pentafluoropyridine (PFP) [1.5 equiv]

• Base: Sodium Hydride (NaH) or KHMDS [1.2 equiv]

• Solvent: Dry THF or DMF

Step-by-Step Workflow:

• Activation: In a flame-dried flask under Argon, dissolve R-OH in dry THF (0.1 M). Cool to 0°C.

• Deprotonation: Add NaH (60% dispersion) portion-wise. Stir for 30 min at 0°C to generate the alkoxide.

• Coupling: Add Pentafluoropyridine dropwise. The reaction exploits the high susceptibility of PFP to nucleophilic aromatic substitution at the 4-position.

• Completion: Warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (TFP derivatives are distinctively UV-active and lipophilic).

• Workup: Quench with sat.

  . Extract with . Dry over and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc). TFP derivatives often elute early due to high lipophilicity.

B. Crystallization Screening Strategy

Once the derivative is isolated, employ a "Fluorine-Driven" Screen :

• Vapor Diffusion (Standard): Dissolve in minimal DCM; diffuse Pentane.

• Evaporation (Fluorinated Solvents): Dissolve in 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP). The "fluorine-fluorine" affinity between solvent and solute can induce unique packing motifs during slow evaporation.

• Seeding: If oil persists, scratch the vessel with a glass rod (nucleation) or cool to -20°C.

Mechanistic Visualization: The "Oil-to-Crystal" Pathway

The following diagram illustrates the decision logic and mechanistic pathway for selecting Fluorinated THP derivatives over standard options.

Caption: Workflow comparing standard protection vs. Fluorinated THP strategies. The fluorinated route maximizes success via specific halogen-bonding interactions.

Critical Troubleshooting & Validation

To ensure Scientific Integrity , every crystal must be validated:

• NMR Validation: Confirm the presence of the chaperone.

  • TFP Derivative: Look for

    NMR signals (typically two multiplets around -90 and -160 ppm).

  • Trifluoroethyl: Look for a quartet in

    NMR (~3.9 ppm) and triplet in NMR.

• Resolution Check: Fluorinated crystals often diffract to higher resolution (<0.8 Å) due to reduced thermal motion (tight packing). If resolution is >1.2 Å, re-screen using TFE/Pentane diffusion.

• Twinning: Check for twinning in the diffraction pattern. The high symmetry of the TFP group can sometimes lead to merohedral twinning; solving in a lower symmetry space group (e.g.,

  or ) usually resolves this.

References

• Begg, C., et al. (2025).[1] Enhanced Crystallinity of Tetrahalopyridyl (THP) Derivatized Compounds. ChemRxiv.[1] [Link]

• Joerger, A. C., et al. (2006). Structural Biology of the Tumor Suppressor p53: Targeting Mutations with Small-Molecule Stabilizers. Annual Review of Biochemistry. [Link] (Demonstrates trifluoroethyl group interactions in protein crystallography).

• Dinger, M. (2015).[2] Crystal Growing Tips: Solvent Choice and Derivatization. University of Florida X-ray Crystallography Center. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]

Comparative Guide: Lipophilicity (LogP) of Oxane vs. Trifluoroethyl Oxane

Executive Summary

This guide provides a technical comparison of the lipophilicity (LogP) between the parent heterocycle Oxane (Tetrahydropyran, THP) and its fluorinated derivative, Trifluoroethyl Oxane (specifically 4-(2,2,2-trifluoroethyl)tetrahydro-2H-pyran).

While Oxane serves as a standard polar aprotic ether scaffold with moderate water solubility, the introduction of the 2,2,2-trifluoroethyl motif significantly modulates the physicochemical profile. This modification utilizes the "fluorine effect" to enhance lipophilicity and metabolic stability without the excessive hydrophobicity associated with longer hydrocarbon chains.

Quick Comparison Matrix

Feature	Oxane (THP)	Trifluoroethyl Oxane
CAS Number	142-68-7	1934500-66-9 (Analogous)
Molecular Formula
LogP (Experimental)	0.95	~1.9 – 2.2 (Estimated*)
Water Solubility	High (~80 g/L)	Low / Moderate
Physicochemical Role	Polar Scaffold / Solvent	Polar Hydrophobic Bioisostere
Metabolic Stability	Low (susceptible to oxidation)	High (blocks -oxidation)

*Note: Value estimated based on Hansch

constants and structural analogs (e.g., 4-methyl-THP LogP ~1.6).

Physicochemical Profile & Mechanism

Oxane (Tetrahydropyran)

Oxane is a saturated six-membered cyclic ether.[1] Its LogP of 0.95 indicates it sits on the boundary between hydrophilic and lipophilic. It partitions nearly equally between octanol and water, making it an excellent solvent but a "neutral" scaffold in drug design—it neither strongly drives membrane permeability nor prevents it.

Trifluoroethyl Oxane (The Fluorine Effect)

The addition of a 2,2,2-trifluoroethyl group (

) transforms the molecule. This group is a classic example of "Polar Hydrophobicity" .

• Lipophilicity Boost: The trifluoromethyl (

  ) moiety is highly lipophilic (Hansch ) compared to a methyl group ( ). However, the methylene spacer ( ) insulates the ring from the strong electron-withdrawing effect of the fluorine, preventing the ether oxygen from becoming non-basic.

• Dipole Moment: Unlike a simple ethyl group, the

  bonds create a strong dipole. This dipole interacts with water molecules, creating a structured solvation shell that modulates the bulk lipophilicity. Consequently, while the LogP increases (approaching 2.0), it does not increase as linearly as adding a propyl or butyl chain would.

• Metabolic Blocking: The primary utility of this scaffold is metabolic stability. The

  group blocks the terminal position from metabolic oxidation (P450 attack), a common failure point for ethyl/propyl chains.

Experimental Validation Protocol

To verify these LogP values in your own lab, use the Shake-Flask Method followed by HPLC analysis. This is the "Gold Standard" for definitive lipophilicity assignment.

Protocol: Shake-Flask LogP Determination

Objective: Determine the partition coefficient (

) of the target compound between n-octanol and water.

Reagents:

• n-Octanol (HPLC Grade, pre-saturated with water).

• Water (Milli-Q, pre-saturated with n-octanol).

• Test Compound (Oxane or Trifluoroethyl Oxane).

• Internal Standard (e.g., Toluene or Naphthalene).

Workflow:

• Phase Pre-saturation: Mix n-octanol and water (1:1 v/v) vigorously for 24 hours. Allow phases to separate for at least 4 hours.

• Stock Preparation: Dissolve 1-2 mg of the test compound in the pre-saturated n-octanol phase.

• Equilibration:

  • Aliquot the octanol stock into a glass vial.

  • Add an equal volume of pre-saturated water.

  • Vortex for 60 minutes at 25°C.

  • Centrifuge at 3000 rpm for 20 minutes to ensure complete phase separation.

• Analysis (HPLC-UV/MS):

  • Carefully sample the Octanol Phase (top) and Water Phase (bottom).

  • Analyze concentration (

    and ) using HPLC.

  • Critical Step: Ensure the water phase sample is free of octanol micro-droplets (filter if necessary).

Calculation:

Visual Analysis & Decision Logic

The following diagram illustrates the structural decision-making process when choosing between Oxane and Trifluoroethyl Oxane for a drug scaffold, highlighting the impact on LogP and metabolic stability.

Figure 1: Decision logic for selecting between Oxane and its alkyl/fluoroalkyl derivatives based on LogP and metabolic requirements.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 8894, Tetrahydropyran. Retrieved from [Link]

• Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society. (Source for standard values of vs ).

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.[2][3] Retrieved from [Link]

• ChemSrc. Tetrahydropyran Physicochemical Properties. Retrieved from [Link]

• ResearchGate. Comparison of Selected Physical Properties of 4-Methyltetrahydropyran and THF. (Data supporting alkyl-THP LogP trends). Retrieved from [Link]

Sources

• 1. Tetrahydropyran - Wikipedia [en.wikipedia.org]
• 2. Substituent constants for correlation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Calculation of hydrophobic constant (log P) from pi and f constants - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Stereochemistry of 2,6-Substituted Fluorinated Tetrahydropyrans

Introduction: The Critical Role of Stereochemistry in Fluorinated Scaffolds

The tetrahydropyran (THP) ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of natural products and pharmaceuticals. The introduction of fluorine into these structures can dramatically enhance metabolic stability, lipophilicity, and binding affinity, making 2,6-substituted fluorinated THPs highly valuable building blocks in modern drug discovery.[1] However, the synthetic routes to these compounds often generate multiple stereoisomers.[2][3] Since the three-dimensional arrangement of atoms dictates biological activity, the unambiguous validation of stereochemistry is not merely a characterization step but a cornerstone of the drug development process. A failure to correctly assign stereochemistry can lead to misinterpreted structure-activity relationships (SAR), wasted resources, and potential safety issues, as different stereoisomers can have vastly different pharmacological and toxicological profiles.[4][5]

This guide provides an in-depth comparison of modern analytical techniques for the stereochemical validation of 2,6-substituted fluorinated THPs. We will move beyond simple protocol listings to explain the causality behind experimental choices, empowering researchers to design robust validation strategies.

The Stereochemical Challenge: Navigating Diastereomers and Enantiomers

A 2,6-disubstituted tetrahydropyran ring possesses two stereocenters at the C2 and C6 positions. This gives rise to a pair of diastereomers: cis (substituents on the same face of the ring) and trans (substituents on opposite faces). Each of these diastereomers exists as a pair of non-superimposable mirror images, or enantiomers. The synthetic challenge lies in controlling both the relative stereochemistry (cis vs. trans) and the absolute stereochemistry (the specific enantiomer).[6][7]

Our validation strategy must therefore answer three fundamental questions:

• Diastereomeric Purity: Is the sample a single diastereomer (cis or trans), or is it a mixture?

• Relative Configuration: If it is a single diastereomer, what is the relative orientation of the C2 and C6 substituents?

• Absolute Configuration & Enantiopurity: Which specific enantiomer has been synthesized, and what is its enantiomeric excess (ee)?

A comprehensive validation approach integrates multiple techniques, each providing a unique piece of the puzzle.

Caption: A comprehensive workflow for validating the stereochemistry of chiral molecules.

Comparative Analysis of Key Validation Techniques

No single technique can provide all the necessary information. The choice of methods depends on the specific question, sample availability, and physical state of the compound.

Technique	Primary Information	Sample State	Destructive?	Key Advantage	Key Limitation
NMR Spectroscopy	Relative Stereochemistry, Conformation	Solution	No	Rich structural detail, non-destructive	Indirectly determines absolute configuration
X-ray Crystallography	Absolute Stereochemistry	Solid (Single Crystal)	No	Unambiguous, "gold standard" for absolute config.[4][8]	Requires a high-quality single crystal
Vibrational Circular Dichroism (VCD)	Absolute Stereochemistry	Solution, Liquid	No	Determines absolute config. in solution state[9][10]	Requires computational modeling (DFT)
Chiral Chromatography (HPLC/SFC)	Enantiomeric Purity (ee), Separation	Solution	Yes (for collection)	Excellent for separating stereoisomers and quantifying purity[5][11]	Provides no direct structural information

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Architect of Relative Stereochemistry

NMR spectroscopy is the most powerful tool for elucidating the relative stereochemistry and conformational preferences of molecules in solution.[12] For fluorinated THPs, the combination of ¹H, ¹³C, and ¹⁹F NMR, along with 2D experiments like NOESY, provides a detailed 3D picture.

Causality Behind the Method: Coupling Constants and the Karplus Relationship

The key to defining the cis/trans relationship in a THP ring lies in the analysis of vicinal proton-proton coupling constants (³JHH). The magnitude of this coupling is dependent on the dihedral angle (θ) between the two protons, a relationship described by the Karplus equation.[13][14][15]

• Large coupling (³JHH ≈ 8-12 Hz): Indicates an anti-periplanar relationship (θ ≈ 180°), which is typical for axial-axial protons in a chair conformation.

• Small coupling (³JHH ≈ 1-5 Hz): Indicates a gauche relationship (θ ≈ 60°), typical for axial-equatorial or equatorial-equatorial protons.

By carefully analyzing the coupling patterns of the protons at C2 and C6 and their neighbors, one can deduce their axial or equatorial orientation, thereby establishing the relative cis or trans configuration.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diastereoselective Synthesis of 2,6-Disubstituted Tetrahydropyranones via Prins Cyclization of 3-Bromobut-3-en-1-ols and Aldehydes [organic-chemistry.org]
• 3. Highly stereoselective synthesis of 2,6-cis-substituted tetrahydropyrans using a one-pot sequential catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sygnaturediscovery.com [sygnaturediscovery.com]
• 6. The stereodivergent formation of 2,6-cis and 2,6-trans-tetrahydropyrans: experimental and computational investigation of the mechanism of a thioester oxy-Michael cyclization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Stereoselective synthesis of 2,6-trans-tetrahydropyrans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. gaussian.com [gaussian.com]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. csfarmacie.cz [csfarmacie.cz]
• 12. Computationally Assisted Analysis of NMR Chemical Shifts as a Tool in Conformational Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chem.uci.edu [chem.uci.edu]
• 14. youtube.com [youtube.com]
• 15. zenodo.org [zenodo.org]